Technical Documentation Center

Pyrazolo[1,5-a]pyridine-5-carboxamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Pyrazolo[1,5-a]pyridine-5-carboxamide
  • CAS: 1101120-03-9

Core Science & Biosynthesis

Foundational

In Vitro Mechanism of Action and Pharmacological Profiling of Pyrazolo[1,5-a]pyridine-5-carboxamide Derivatives

Executive Summary The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a breakthrough pharmacophore in the development of targeted anti-parasitic therapeutics, most notably against Cryptosporidium species (C...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a breakthrough pharmacophore in the development of targeted anti-parasitic therapeutics, most notably against Cryptosporidium species (C. parvum and C. hominis) and Plasmodium falciparum[1]. This technical whitepaper delineates the in vitro mechanism of action (MoA), structural activity, and the rigorous experimental protocols required to validate the efficacy of these compounds. By acting as highly selective, ATP-competitive inhibitors of the parasite lipid kinase Phosphatidylinositol 4-kinase (PI4K), derivatives such as KDU731 and EDI048 induce rapid parasitic clearance while preserving host cell viability[1][2].

Molecular Target and Mechanism of Action (MoA)

Cryptosporidium relies heavily on host-scavenged nutrients and its own specialized lipid signaling pathways to maintain its unique epicellular, extracytoplasmic niche within the host intestinal epithelium. The primary molecular target of the pyrazolo[1,5-a]pyridine-5-carboxamide class is the parasite-specific Phosphatidylinositol 4-kinase (CpPI(4)K)[3].

  • ATP-Competitive Inhibition: These compounds bind tightly to highly conserved amino acid residues within the ATP-binding pocket of CpPI(4)K[2][4]. By outcompeting endogenous ATP, the scaffold completely halts the enzyme's catalytic activity.

  • Disruption of Lipid Signaling: Under normal physiological conditions, CpPI(4)K phosphorylates phosphatidylinositol (PI) to generate phosphatidylinositol 4-phosphate (PI4P). PI4P is a critical regulatory lipid required for Golgi secretory pathways, membrane trafficking, and the biogenesis of the parasitophorous vacuole.

  • Phenotypic Outcome: The blockade of PI4P synthesis triggers a catastrophic failure in merozoite egress and intracellular replication, leading to parasite death[5]. Crucially, the pyrazolo[1,5-a]pyridine-5-carboxamide scaffold exhibits a selectivity index >100 for the parasite kinase over human PI3K/PI4K homologs, ensuring minimal host cytotoxicity[1].

MechanismOfAction Compound Pyrazolo[1,5-a]pyridine- 5-carboxamide Target CpPI(4)K (Parasite Lipid Kinase) Compound->Target ATP-Competitive Inhibition ATP ATP Molecule ATP->Target Binds Active Site Product PI4P (Signaling Lipid) Target->Product Phosphorylation Substrate Phosphatidylinositol (PI) Substrate->Product Effect Membrane Trafficking & Merozoite Egress Product->Effect Facilitates Outcome Parasite Death (Host Cell Spared) Effect->Outcome Blocked by Inhibition

Figure 1: Mechanism of action for Pyrazolo[1,5-a]pyridine-5-carboxamide inhibiting CpPI(4)K.

In Vitro Pharmacological Profiling

To evaluate the therapeutic index of pyrazolo[1,5-a]pyridine-5-carboxamides, quantitative in vitro profiling is conducted comparing novel derivatives against the clinical standard of care, Nitazoxanide.

Quantitative Data Summary

The table below summarizes the enzymatic and cellular efficacy metrics of key pyrazolo[1,5-a]pyridine-5-carboxamide derivatives.

CompoundPrimary TargetCpPI(4)K Enzymatic IC₅₀C. parvum Cellular EC₅₀Host Cell Cytotoxicity (CC₅₀)Selectivity Index
KDU731 PI(4)K< 5 nM~ 102 nM> 15.6 µM (HepG2)> 100
EDI048 PI(4)K5.2 nM~ 350 nM> 20.0 µM (HCT-8)> 50
Nitazoxanide PFOR (Static)N/A> 1.0 µMModerate ToxicityLow

Note: Data synthesized from standardized in vitro assays utilizing HCT-8 human ileocecal adenocarcinoma cells[1][2][3].

Methodological Framework: In Vitro Protocols

A core tenet of robust drug development is the implementation of self-validating experimental systems. The following protocols detail the causality behind the specific reagents and cell lines used to evaluate this scaffold.

Phenotypic Cell Infectivity and Efficacy Assay

Causality & Design: Cryptosporidium is an obligate intracellular parasite. Human colonic tumor (HCT-8) cells are explicitly chosen because they best mimic the intestinal epithelial environment, supporting the parasite's full asexual life cycle in vitro far better than Caco-2 or MDCK lines[6]. A dual-staining approach is mandatory: targeting the parasite to measure efficacy, and targeting the host cell to rule out false positives caused by host cytotoxicity[3].

Step-by-Step Protocol:

  • Host Cell Seeding: Seed HCT-8 cells into 384-well clear-bottom microtiter plates and culture until 70-80% confluence is reached.

  • Parasite Infection: Infect the monolayers with excysted C. parvum or C. hominis oocysts. Incubate for 3 hours to allow sporozoite invasion.

  • Compound Treatment: Wash the wells to remove uninvaded parasites. Apply serial dilutions of the pyrazolo[1,5-a]pyridine-5-carboxamide compound (e.g., KDU731) and incubate for 24 to 48 hours[6].

  • Fluorescent Labeling: Fix the cells with 4% paraformaldehyde. Stain the parasites using biotinylated Vicia villosa lectin (VVL) followed by streptavidin-conjugated fluorophores. Rationale: VVL selectively binds to GalNAc residues highly expressed on the Cryptosporidium parasite wall, providing a high signal-to-noise ratio[6].

  • Counter-Screening (Trustworthiness): Counter-stain host nuclei with Hoechst 33342 or DRAQ5. If the host cell count drops proportionally with the parasite count, the compound is cytotoxic, not anti-parasitic.

  • High-Content Imaging: Utilize automated confocal microscopy to quantify the number of parasitophorous vacuoles per field and calculate the EC₅₀.

Workflow Step1 1. Seed HCT-8 Host Cells Step2 2. Infect with C. parvum oocysts Step1->Step2 Step3 3. Compound Treatment (24-48h) Step2->Step3 Step4 4. VVL-Staining & Hoechst Stain Step3->Step4 Step5 5. High-Content Imaging & EC50 Step4->Step5

Figure 2: In vitro phenotypic screening workflow for anti-Cryptosporidial compound evaluation.

Recombinant CpPI(4)K Enzymatic Assay

Causality & Design: To definitively prove the mechanism of action, a cell-free biochemical assay is required. Measuring the depletion of ATP confirms the ATP-competitive nature of the pyrazolo[1,5-a]pyridine-5-carboxamide scaffold[5].

Step-by-Step Protocol:

  • Enzyme Preparation: Express and purify recombinant wild-type CpPI(4)K and a mutant variant (e.g., Y705A/Y907A) to map the binding pocket[2].

  • Reaction Assembly: In a kinase buffer, combine the recombinant enzyme, PI lipid substrate micelles, and the test compound.

  • ATP Addition: Initiate the reaction by adding ultra-pure ATP at a concentration near its Kₘ value.

  • Detection: After a set incubation period, add a luminescent ATP-detection reagent (e.g., Kinase-Glo). The luminescence signal is directly proportional to the amount of unconsumed ATP.

  • Analysis: Calculate the IC₅₀. A potent inhibitor like EDI048 will prevent ATP consumption, resulting in high luminescence compared to the vehicle control[2].

Structural Activity Relationship (SAR) & Optimization Strategies

While the core pyrazolo[1,5-a]pyridine-5-carboxamide scaffold provides the necessary target affinity, peripheral substitutions dictate the pharmacokinetic profile.

  • Systemic vs. Gut-Restricted: Early leads like KDU731 demonstrated systemic exposure, which is effective but carries a higher risk of off-target effects[1]. Subsequent SAR optimization led to EDI048, which incorporates a soft-drug ester motif. This design ensures the drug remains highly active in the gastrointestinal tract (the site of infection) but undergoes rapid hepatic metabolism if absorbed, effectively uncoupling in vivo efficacy from systemic toxicity[2][4].

References

  • Cryptosporidium PI(4)K inhibitor EDI048 is a gut-restricted parasiticidal agent to treat paediatric enteric cryptosporidiosis - PMC. National Institutes of Health. 2

  • Comparative efficacy and safety of anti-cryptosporidial agents: an in vitro study on nitazoxanide, halofuginone lactate, KDU731, and paromomycin against Cryptosporidium parvum - Frontiers. Frontiers. 5

  • Comparative efficacy and safety of anti-cryptosporidial agents: an in vitro study on nitazoxanide, halofuginone lactate, KDU731, and paromomycin against Cryptosporidium parvum - PMC. National Institutes of Health.3

  • A Cryptosporidium PI(4)K inhibitor is a drug candidate for cryptosporidiosis - PMC - NIH. National Institutes of Health. 1

  • Development of a Cytopathic Effect-Based Phenotypic Screening Assay against Cryptosporidium | ACS Infectious Diseases. American Chemical Society. 6

  • The summary of in vitro ADMET and pharmacology profiling assays recommended in the different phases of drug discovery and development. ResearchGate. 4

Sources

Exploratory

Pharmacokinetic Profiling of Pyrazolo[1,5-a]pyridine-5-carboxamides: Metabolic Stability in Human Liver Microsomes

Executive Summary The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a privileged chemotype in modern drug discovery. It demonstrates profound efficacy across various therapeutic areas, most notably as a p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a privileged chemotype in modern drug discovery. It demonstrates profound efficacy across various therapeutic areas, most notably as a potent inhibitor of phosphatidylinositol-4-OH kinase (PI(4)K) for the treatment of cryptosporidiosis[1]. A critical hurdle in the preclinical advancement of these molecules is fine-tuning their pharmacokinetic (PK) profiles. Depending on the clinical indication, researchers must engineer these scaffolds for either high systemic metabolic stability or rapid hepatic clearance (gut-restriction)[2].

This technical guide provides an in-depth framework for evaluating the metabolic stability of pyrazolo[1,5-a]pyridine-5-carboxamides in human liver microsomes (HLM). It details the mechanistic rationale, self-validating protocols, and data interpretation required for effective lead optimization.

Mechanistic Insights: Biotransformation of the Scaffold

When optimizing the pyrazolo[1,5-a]pyridine-5-carboxamide core, the primary sites of cytochrome P450 (CYP450) and amidase-mediated metabolism dictate the molecule's half-life. The structural design must directly reflect the intended pharmacokinetic distribution:

  • Systemic Exposure Design: For compounds like KDU731, systemic circulation is required to clear parasitic infections or target systemic kinases. Structural modifications—such as introducing steric hindrance or electron-withdrawing groups near the carboxamide—are employed to shield the molecule from rapid CYP-mediated N-demethylation and oxidation, resulting in prolonged HLM half-lives[1].

  • Gut-Restricted Design: Conversely, for pediatric enteric cryptosporidiosis, minimizing systemic toxicity is paramount. Compounds like EDI048 are purposely designed with metabolic liabilities, such as hydrolyzable esters or exposed amides[2]. Upon absorption into the portal vein, these compounds undergo rapid first-pass metabolism in the liver via amidases and CYP enzymes. They are rapidly converted into inactive carboxylic acid metabolites that are subsequently glucuronidated and excreted, ensuring high gut concentrations but low systemic exposure[2].

Metabolic_Pathway Parent Pyrazolo[1,5-a]pyridine- 5-carboxamide Scaffold CYP CYP450 Enzymes (Hepatic) Parent->CYP Oxidation Amidase Hepatic Amidases/ Esterases Parent->Amidase Hydrolysis NDemethyl N-Demethylation (Active/Inactive Metabolites) CYP->NDemethyl Hydrolysis Amide Hydrolysis (Carboxylic Acid Metabolite) Amidase->Hydrolysis Glucuronidation Phase II Glucuronidation (Renal/Biliary Excretion) NDemethyl->Glucuronidation Hydrolysis->Glucuronidation

Primary hepatic biotransformation pathways for pyrazolo[1,5-a]pyridine-5-carboxamides.

In Vitro Metabolic Stability Profiling: The HLM Assay

Human Liver Microsomes (HLM) are subcellular fractions derived from the endoplasmic reticulum of hepatic cells. They contain high concentrations of CYP450 enzymes and are the gold standard for predicting Phase I hepatic clearance.

Why use the compound depletion approach? Rather than tracking the appearance of specific metabolites—which requires synthesized analytical standards—the compound depletion method measures the exponential decay of the parent molecule. This provides a holistic, pathway-agnostic measurement of intrinsic clearance ( CLint​ ), allowing for rapid rank-ordering of structural analogs[1].

Self-Validating Experimental Protocol

To ensure data integrity, the HLM assay must be designed as a self-validating system. This requires the inclusion of positive controls (e.g., Verapamil for high clearance, Warfarin for low clearance) alongside the pyrazolo[1,5-a]pyridine-5-carboxamide test articles to verify the enzymatic competency of the specific HLM batch.

Step-by-Step Methodology:
  • Preparation of Working Solutions:

    • Prepare a 10 mM stock of the test compound in DMSO.

    • Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

    • Causality: Keeping the final DMSO concentration below 0.1% prevents solvent-mediated inhibition of CYP450 enzymes, ensuring accurate clearance rates.

  • Pre-Incubation:

    • Mix the test compound with HLM (final protein concentration: 0.5 mg/mL) in a 96-well plate.

    • Pre-incubate at 37°C for 5 minutes.

    • Causality: This step equilibrates the temperature and allows non-specific protein binding to reach steady-state before enzymatic turnover begins.

  • Initiation:

    • Initiate the reaction by adding an NADPH regenerating system (final concentration: 1 mM NADPH).

    • Causality: CYP450 enzymes require NADPH as an obligate electron donor for their catalytic oxidation cycles. Without it, Phase I metabolism will not occur.

  • Kinetic Sampling & Quenching:

    • At predetermined timepoints (0, 5, 15, 30, 45, and 60 minutes), transfer a 50 µL aliquot of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard (IS).

    • Causality: The organic solvent instantly denatures the microsomal proteins, halting the reaction, while simultaneously precipitating the proteins to prevent LC-MS column clogging.

  • Centrifugation and Bioanalysis:

    • Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C.

    • Analyze the supernatant via LC-MS/MS using Multiple Reaction Monitoring (MRM) to quantify the remaining parent compound relative to the internal standard.

  • Data Processing:

    • Plot the natural log of the percentage of compound remaining versus time. The slope of the linear regression represents the elimination rate constant ( k ).

    • Calculate half-life: t1/2​=k0.693​

    • Calculate intrinsic clearance: CLint​=Mass of microsomal proteink×Vincubation​​ (expressed as µL/min/mg protein).

HLM_Workflow Start Test Compound Preparation (Pyrazolo[1,5-a]pyridine-5-carboxamide) HLM Human Liver Microsomes (HLM) + Phosphate Buffer (pH 7.4) Start->HLM Incubation Pre-incubation (37°C, 5 min) HLM->Incubation NADPH Initiate Reaction (Add NADPH Regenerating System) Incubation->NADPH Timepoints Aliquots at 0, 5, 15, 30, 45, 60 min NADPH->Timepoints Quench Quench Reaction (Cold Acetonitrile + IS) Timepoints->Quench Centrifuge Centrifugation (Precipitate Proteins) Quench->Centrifuge LCMS LC-MS/MS Analysis (Parent Depletion) Centrifuge->LCMS Data Calculate t1/2 & CL_int LCMS->Data

Workflow for HLM metabolic stability profiling using the compound depletion method.

Quantitative Data Presentation

The following table summarizes the divergent metabolic stability profiles of representative pyrazolo[1,5-a]pyridine derivatives based on their intended therapeutic design.

CompoundTherapeutic TargetDesign StrategyHLM t1/2​ (min)Primary Hepatic Biotransformation
KDU731 Cryptosporidium PI(4)KSystemic Exposure> 60CYP-mediated N-demethylation[1]
EDI048 Cryptosporidium PI(4)KGut-Restricted (High Hepatic Extraction)< 15Amide/Ester hydrolysis, N-demethylation[2]
CSK Inhibitor 14 C-Terminal Src KinaseSystemic Stability Optimization> 120Sterically hindered CYP oxidation[3]

Conclusion

The pyrazolo[1,5-a]pyridine-5-carboxamide class offers a highly tunable scaffold for drug discovery. By rigorously applying the HLM compound depletion protocol, researchers can accurately predict hepatic first-pass metabolism. Understanding the causality behind assay conditions—from the necessity of NADPH to the role of protein precipitation—ensures that the resulting CLint​ values are robust, reproducible, and directly translatable to in vivo pharmacokinetic outcomes.

References

  • Title: A Cryptosporidium PI(4)
  • Title: Cryptosporidium PI(4)
  • Source: ACS Medicinal Chemistry Letters (via nih.gov)

Sources

Protocols & Analytical Methods

Method

The Pyrazolo[1,5-a]pyridine-5-carboxamide Scaffold: A Versatile Framework for Kinase Inhibitor Design

Introduction: The Rise of a Privileged Scaffold in Kinase-Targeted Drug Discovery The pyrazolo[1,5-a]pyridine core has emerged as a "privileged" scaffold in medicinal chemistry, particularly in the design of small-molecu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Rise of a Privileged Scaffold in Kinase-Targeted Drug Discovery

The pyrazolo[1,5-a]pyridine core has emerged as a "privileged" scaffold in medicinal chemistry, particularly in the design of small-molecule kinase inhibitors.[1] Its rigid, bicyclic aromatic structure provides a robust platform for the strategic placement of functional groups that can engage with the ATP-binding site of various kinases.[1] This structural versatility allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties, making it an attractive starting point for the development of novel cancer therapeutics.[2][3] While substitutions at various positions of the pyrazolo[1,5-a]pyridine ring have been extensively explored, the 5-carboxamide moiety presents a unique vector for establishing critical interactions within the kinase active site, meriting a focused investigation into its application in inhibitor design. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, application, and evaluation of pyrazolo[1,5-a]pyridine-5-carboxamide derivatives as potential kinase inhibitors.

The Strategic Importance of the 5-Carboxamide Moiety

The carboxamide group at the 5-position of the pyrazolo[1,5-a]pyridine ring offers several advantages in kinase inhibitor design. It can act as both a hydrogen bond donor and acceptor, enabling strong interactions with the hinge region of the kinase, a critical determinant of binding affinity. Furthermore, the amide nitrogen and carbonyl oxygen can be functionalized with a wide array of substituents to probe different regions of the ATP-binding pocket, thereby influencing both potency and selectivity. Structure-activity relationship (SAR) studies on related pyrazolo[1,5-a]pyrimidine and pyrazolo[1,5-a]pyridine scaffolds have consistently highlighted the importance of substitutions at this position for achieving high inhibitory activity against various kinases, including Tropomyosin receptor kinases (Trk) and Cyclin-dependent kinases (CDK).[4][5]

Synthetic Strategies for Pyrazolo[1,5-a]pyridine-5-carboxamide Derivatives

The synthesis of pyrazolo[1,5-a]pyridine-5-carboxamide derivatives can be achieved through a multi-step sequence, starting from readily available precursors. The general approach involves the construction of the pyrazolo[1,5-a]pyridine core followed by the introduction and modification of the 5-carboxamide functionality.

Protocol 1: General Synthesis of the Pyrazolo[1,5-a]pyridine Core

This protocol outlines a convergent synthesis approach for substituted pyrazolo[1,5-a]pyridines.[6]

Step 1: N-Amination of Pyridine

  • To a solution of the appropriately substituted pyridine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or chloroform, add an aminating agent like O-(Mesitylenesulfonyl)hydroxylamine (MSH) or hydroxylamine-O-sulfonic acid (HOSA) (1.1 eq) portion-wise at 0 °C.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the N-aminopyridinium salt.

Step 2: [3+2] Cycloaddition

  • Dissolve the N-aminopyridinium salt (1.0 eq) and a suitable alkyne (e.g., ethyl propiolate) (1.2 eq) in a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile.

  • Add a base such as potassium carbonate (K₂CO₃) or triethylamine (TEA) (2.0 eq).

  • Heat the reaction mixture at 80-100 °C for 6-12 hours.

  • Monitor the reaction by TLC. Upon completion, cool the reaction to room temperature and pour it into ice-cold water.

  • Collect the precipitated solid by filtration, wash with water, and dry to yield the pyrazolo[1,5-a]pyridine-3-carboxylate ester.

Protocol 2: Introduction of the 5-Carboxamide Moiety

While direct synthesis of the 5-carboxamide is less commonly reported, a plausible route involves the functionalization of a pre-formed pyrazolo[1,5-a]pyridine core bearing a handle at the 5-position, such as a carboxylic acid or an ester.

Step 1: Hydrolysis of the Ester (if applicable)

  • Dissolve the pyrazolo[1,5-a]pyridine-5-carboxylate ester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water.

  • Add lithium hydroxide (LiOH) (2.0 eq) and stir at room temperature until the reaction is complete (monitored by TLC).

  • Acidify the reaction mixture with 1N HCl to pH 3-4.

  • Extract the product with ethyl acetate, dry the organic layer over sodium sulfate, and concentrate to obtain the carboxylic acid.

Step 2: Amide Coupling

  • To a solution of the pyrazolo[1,5-a]pyridine-5-carboxylic acid (1.0 eq) in DMF, add a coupling agent such as HATU (1.2 eq) and a base like N,N-diisopropylethylamine (DIPEA) (2.0 eq).

  • Stir the mixture for 15 minutes at room temperature.

  • Add the desired amine (1.1 eq) and continue stirring at room temperature for 4-12 hours.

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain the desired pyrazolo[1,5-a]pyridine-5-carboxamide.

Diagram 1: Synthetic Workflow for Pyrazolo[1,5-a]pyridine-5-carboxamide

G cluster_0 Core Synthesis cluster_1 Carboxamide Formation Pyridine Substituted Pyridine N_Amination N-Amination (MSH or HOSA) Pyridine->N_Amination N_Aminopyridinium N-Aminopyridinium Salt N_Amination->N_Aminopyridinium Cycloaddition [3+2] Cycloaddition (Base, Heat) N_Aminopyridinium->Cycloaddition Alkyne Alkyne (e.g., Ethyl Propiolate) Alkyne->Cycloaddition PyrazoloEster Pyrazolo[1,5-a]pyridine-5-carboxylate Cycloaddition->PyrazoloEster PyrazoloAcid Pyrazolo[1,5-a]pyridine-5-carboxylic Acid PyrazoloEster->PyrazoloAcid Hydrolysis (LiOH) AmideCoupling Amide Coupling (HATU, DIPEA) PyrazoloAcid->AmideCoupling Amine Desired Amine Amine->AmideCoupling FinalProduct Pyrazolo[1,5-a]pyridine-5-carboxamide AmideCoupling->FinalProduct

Caption: General synthetic workflow for pyrazolo[1,5-a]pyridine-5-carboxamide.

Application in Kinase Inhibitor Design: Screening and Evaluation

Once synthesized, the pyrazolo[1,5-a]pyridine-5-carboxamide derivatives should be subjected to a cascade of assays to determine their kinase inhibitory potential and cellular activity.

Protocol 3: In Vitro Kinase Inhibition Assay (Lanthascreen™ Eu Kinase Binding Assay)

This protocol describes a generic, high-throughput method to assess the binding affinity of the synthesized compounds to a target kinase.

Materials:

  • Target kinase of interest

  • Eu-anti-tag antibody

  • Alexa Fluor™ 647-labeled ATP-competitive kinase tracer

  • Test compounds (in DMSO)

  • Assay buffer

Procedure:

  • Prepare a serial dilution of the test compounds in DMSO.

  • In a 384-well plate, add the test compound, the kinase, and the Eu-anti-tag antibody.

  • Incubate for 15 minutes at room temperature.

  • Add the Alexa Fluor™ 647-labeled tracer.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Read the plate on a fluorescence resonance energy transfer (FRET)-capable plate reader, measuring the emission at 665 nm and 615 nm following excitation at 340 nm.

  • Calculate the emission ratio (665 nm / 615 nm) and plot against the compound concentration to determine the IC₅₀ value.

Diagram 2: Kinase Inhibitor Screening Workflow

G Start Synthesized Pyrazolo[1,5-a]pyridine- 5-carboxamide Library HTS High-Throughput Screening (e.g., Lanthascreen™) Start->HTS HitID Hit Identification (Potent Binders) HTS->HitID DoseResponse Dose-Response & IC₅₀ Determination HitID->DoseResponse Selectivity Kinase Selectivity Profiling (Panel of Kinases) DoseResponse->Selectivity CellAssay Cell-Based Assays (Proliferation, Apoptosis) Selectivity->CellAssay LeadOpt Lead Optimization (SAR Studies) CellAssay->LeadOpt InVivo In Vivo Efficacy Studies (Xenograft Models) LeadOpt->InVivo End Preclinical Candidate InVivo->End

Caption: A typical workflow for screening and developing kinase inhibitors.

Protocol 4: Cell-Based Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells and is a common method to assess the anti-proliferative effects of a compound.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • Test compounds (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compounds and a vehicle control (DMSO).

  • Incubate for 72 hours.

  • Add MTT solution to each well and incubate for 4 hours at 37 °C.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀ (concentration for 50% growth inhibition).

Structure-Activity Relationship (SAR) Insights and Lead Optimization

Systematic modification of the pyrazolo[1,5-a]pyridine-5-carboxamide scaffold is crucial for optimizing potency and selectivity. Based on SAR studies of related kinase inhibitors, several key areas for modification can be proposed:

  • R¹ and R² (Pyridine Ring Substituents): Introduction of small alkyl or electron-withdrawing groups can influence the electronic properties of the core and impact kinase binding.

  • R³ (Amide Substituent): This is a critical position for exploring interactions with the solvent-exposed region of the ATP-binding site. A library of diverse amines should be utilized to probe this space.

  • Other Positions (e.g., C2, C3, C7): Substitutions at these positions can modulate the overall physicochemical properties of the molecule, such as solubility and metabolic stability.

Table 1: Hypothetical SAR Data for Pyrazolo[1,5-a]pyridine-5-carboxamide Analogs against a Target Kinase

Compound IDKinase IC₅₀ (nM)Cell Proliferation GI₅₀ (µM)
1a HH-CH₃520>10
1b HH-Cyclopropyl2505.2
1c HH-Phenyl851.8
1d ClH-Phenyl450.9
1e HOCH₃-Phenyl601.2

Conclusion and Future Directions

The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold represents a promising and relatively underexplored area for the design of novel kinase inhibitors. The synthetic accessibility and the potential for multi-point diversification make it an attractive framework for generating libraries of compounds for high-throughput screening. Future efforts should focus on the synthesis and evaluation of a diverse set of 5-carboxamide derivatives against a broad panel of kinases to identify novel and selective inhibitors. Further optimization guided by SAR and computational modeling will be crucial for advancing lead compounds into preclinical and clinical development.

References

  • Discovery and SAR of Novel pyrazolo[1,5-a]pyrimidines as Inhibitors of CDK9. PubMed. [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [Link]

  • Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI. [Link]

  • Design, Synthesis and Biological Activity of 5-Pyrazole Carboxamides. Chemical Journal of Chinese Universities. [Link]

  • Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. PMC. [Link]

  • Base-mediated [3 + 2]-cycloannulation strategy for the synthesis of pyrazolo[1,5-a]pyridine derivatives using (E)-β-iodovinyl sulfones. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study. Arabian Journal of Chemistry. [Link]

  • Application and SARs of Pyrazolo[1,5-a]pyrimidine as Antitumor Agents Scaffold. Molecules. [Link]

  • Synthesis and Characterization of Some New Pyridine-Carboxamide Derivatives of Potential Biological Activities. Taylor & Francis Online. [Link]

  • Spectrum of biological activity of pyrazolo[1,5-a]pyrimidine derivatives and ways of their modification (review). IAEA. [Link]

  • Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. PMC. [Link]

  • Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. European Journal of Chemistry. [Link]

  • Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents. PMC. [Link]

  • Synthesis of pyrazolo[1,5-a]pyrimidines (5a–c),... ResearchGate. [Link]

  • Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. MDPI. [Link]

  • Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1. PMC. [Link]

  • New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition. Semantic Scholar. [Link]

  • Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. ACS Publications. [Link]

  • Tyrosine Kinase Inhibition Effects of Novel Pyrazolo[1,5-a]pyrimidines and Pyrido[2,3-d]pyrimidines Ligand: Synthesis, Biological Screening and Molecular Modeling Studies. PubMed. [Link]

  • Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase. ACS Publications. [Link]

  • Pyrazolo[1,5-a]pyridines as p38 kinase inhibitors. PubMed. [Link]

Sources

Application

Preparation of Pyrazolo[1,5-a]pyridine-5-carboxamide Stock Solutions for Cell-Based Assays: An Application Note and Protocol

Introduction The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery. Derivatives of this core structure have demonstrated a wide array of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery. Derivatives of this core structure have demonstrated a wide array of biological activities, including potential as anti-tubercular agents and kinase inhibitors.[1][2][3][4] Pyrazolo[1,5-a]pyridine-5-carboxamide and its analogues are of significant interest to researchers for their potential therapeutic applications.

Successful and reproducible in vitro cell-based assays hinge on the accurate and consistent preparation of test compound solutions. This application note provides a detailed, field-proven protocol for the preparation of stock solutions of Pyrazolo[1,5-a]pyridine-5-carboxamide, ensuring compound stability and compatibility with downstream cellular assays. The methodologies outlined herein are designed for researchers, scientists, and drug development professionals.

Physicochemical Properties and Solvent Selection

Pyrazolo[1,5-a]pyridine-5-carboxamide is typically a solid, often a white or off-white powder, at room temperature. While specific solubility data for this exact derivative can be sparse, empirical evidence from the broader class of pyrazole benzamides and related heterocyclic compounds strongly indicates that Dimethyl Sulfoxide (DMSO) is the solvent of choice for creating high-concentration stock solutions.[5] The use of DMSO is well-established in cell culture for its ability to solubilize a wide range of organic molecules with minimal immediate cytotoxicity at low final concentrations.

The selection of DMSO is predicated on several key factors:

  • High Solubilizing Power: DMSO is a potent aprotic solvent capable of dissolving many poorly water-soluble compounds, which is a common characteristic of small molecule drug candidates.

  • Compatibility with Cell Culture Media: At the low final concentrations typically used in cell-based assays (commonly ≤ 0.5%), DMSO is generally well-tolerated by most cell lines.

  • Stability of the Compound: For many heterocyclic compounds, DMSO provides a stable environment, preventing degradation during storage.

It is crucial to use anhydrous, cell-culture grade DMSO to avoid the introduction of water, which can affect the solubility of the compound and introduce contaminants.

Quantitative Data Summary

For clarity and ease of reference, the key quantitative parameters for the preparation of Pyrazolo[1,5-a]pyridine-5-carboxamide stock solutions are summarized in the table below.

ParameterRecommendationRationale & Best Practices
Primary Solvent Anhydrous, cell-culture grade DMSOMaximizes solubility and minimizes the risk of contamination or compound precipitation.
Stock Concentration 10-50 mMA high-concentration stock minimizes the volume of DMSO added to cell culture, thereby reducing potential solvent-induced cytotoxicity.
Storage Temperature -20°C or -80°CEnsures long-term stability of the compound in solution.
Aliquoting Small, single-use volumesAvoids repeated freeze-thaw cycles which can lead to compound degradation and precipitation.
Final DMSO Concentration in Assay ≤ 0.5% (v/v)This concentration is generally non-toxic to most cell lines. However, it is imperative to include a vehicle control (media with the same percentage of DMSO) in all experiments.

Experimental Protocols

The following are step-by-step protocols for the preparation of stock and working solutions of Pyrazolo[1,5-a]pyridine-5-carboxamide.

Protocol 1: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Pyrazolo[1,5-a]pyridine-5-carboxamide. The molecular weight of the compound is required for this calculation. For the purpose of this protocol, we will assume a hypothetical molecular weight of 200.2 g/mol . It is critical to use the actual molecular weight of your specific batch of the compound.

Materials:

  • Pyrazolo[1,5-a]pyridine-5-carboxamide powder

  • Anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

Procedure:

  • Calculate the required mass:

    • To prepare 1 mL of a 10 mM stock solution:

      • Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

      • Mass (mg) = 0.010 mol/L x 0.001 L x 200.2 g/mol x 1000 mg/g = 2.002 mg

  • Weigh the compound:

    • Accurately weigh out 2.002 mg of Pyrazolo[1,5-a]pyridine-5-carboxamide powder using an analytical balance.

  • Dissolution:

    • Transfer the weighed powder to a sterile amber microcentrifuge tube.

    • Add 1 mL of anhydrous, cell-culture grade DMSO.

    • Vortex the solution thoroughly for at least 2 minutes to ensure complete dissolution. Gentle warming in a 37°C water bath can be employed if necessary, but avoid excessive heat.[5]

  • Storage:

    • Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, amber microcentrifuge tubes.

    • Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell Assays

This protocol details the serial dilution of the high-concentration DMSO stock solution to prepare working solutions for treating cells.

Materials:

  • 10 mM Pyrazolo[1,5-a]pyridine-5-carboxamide stock solution in DMSO

  • Sterile, complete cell culture medium appropriate for your cell line

  • Sterile microcentrifuge tubes or a 96-well plate for dilutions

Procedure:

  • Thaw the Stock Solution:

    • Thaw one aliquot of the 10 mM stock solution at room temperature.

  • Intermediate Dilution (Optional but Recommended):

    • To minimize pipetting errors and the direct addition of concentrated DMSO to the final assay volume, it is good practice to perform an intermediate dilution in cell culture medium.

    • For example, to prepare a 100 µM working solution from a 10 mM stock, you can perform a 1:100 dilution. Add 2 µL of the 10 mM stock to 198 µL of sterile cell culture medium. Mix well by gentle pipetting.

  • Final Dilution in Assay Plate:

    • Add the appropriate volume of the working solution to the wells of your cell culture plate containing cells and medium to achieve the desired final concentrations.

    • For example, to achieve a final concentration of 1 µM in a well containing 100 µL of medium, add 1 µL of the 100 µM working solution.

  • Vehicle Control:

    • It is essential to have a vehicle control group in your experiment. This group should be treated with the same final concentration of DMSO as the highest concentration of the test compound.

    • To prepare the vehicle control, perform the same dilution steps with pure DMSO instead of the compound stock solution.

Visual Workflow and Diagrams

To visually represent the process, the following diagrams illustrate the workflow for preparing stock and working solutions.

G cluster_stock Stock Solution Preparation cluster_working Working Solution Preparation weigh Weigh Compound dissolve Dissolve in 100% DMSO weigh->dissolve vortex Vortex to Homogenize dissolve->vortex aliquot Aliquot for Storage vortex->aliquot store Store at -20°C / -80°C aliquot->store thaw Thaw Stock Aliquot store->thaw For Assay Use intermediate Intermediate Dilution (in Culture Medium) thaw->intermediate final Final Dilution in Assay Plate intermediate->final

Caption: Workflow for stock and working solution preparation.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through the consistent inclusion of appropriate controls.

  • Vehicle Control: As mentioned, a DMSO vehicle control is mandatory. This allows for the differentiation of the compound's biological effects from any potential effects of the solvent.

  • Positive and Negative Controls: Where applicable, include known positive and negative control compounds in your assays to ensure the assay is performing as expected.

  • Concentration-Response Curves: When determining the potency of the compound (e.g., IC50 or EC50), a full concentration-response curve should be generated. This helps to identify any anomalous data points and confirms a dose-dependent effect.

By adhering to these principles, researchers can ensure the reliability and reproducibility of their experimental results.

References

  • Zhang, M., et al. (2019). Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Liu, Y., et al. (2015). Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents. ACS Medicinal Chemistry Letters. Available at: [Link]

  • WIPO. (2022). WO/2022/002097 PYRAZOLO[1,5-A]PYRIDINE COMPOUND, PREPARATION METHOD THEREFOR AND USE THEREOF. Available at: [Link]

  • Hassan, A. A., et al. (2019). Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. ACS Omega. Available at: [Link]

Sources

Method

Application Note: Pyrazolo[1,5-a]pyridine-5-carboxamide as a Privileged Precursor in Medicinal Chemistry

Abstract The pyrazolo[1,5-a]pyridine scaffold is a highly versatile, fused bicyclic heteroaromatic system that has emerged as a privileged structure in modern drug discovery[1]. Specifically, pyrazolo[1,5-a]pyridine-5-ca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The pyrazolo[1,5-a]pyridine scaffold is a highly versatile, fused bicyclic heteroaromatic system that has emerged as a privileged structure in modern drug discovery[1]. Specifically, pyrazolo[1,5-a]pyridine-5-carboxamide and its derivatives serve as potent bioisosteres for indoles, azaindoles, and carboxylic acids[2][3]. This application note provides an authoritative guide on the structural rationale, validated synthetic methodologies, and high-impact applications of this precursor in developing kinase inhibitors, GPCR ligands, and antiparasitic agents.

Mechanistic Insights & Structural Rationale

The utility of pyrazolo[1,5-a]pyridine-5-carboxamide stems from its unique stereoelectronic profile, which allows it to engage in highly specific target interactions while maintaining excellent metabolic stability.

  • The 10π-Electron System: The nitrogen at position 8 is integrated into the aromatic 10π-electron system. This provides a flat, rigid pharmacophore ideal for intercalating into narrow binding pockets, such as the ATP-binding hinge region of protein kinases[1][4].

  • Electrostatic Mapping: The lone pair on the nitrogen at position 1 induces a localized negative electrostatic potential. This acts as a highly directional hydrogen-bond acceptor, which is critical for target recognition[4].

  • Bioisosteric Versatility: The 5-carboxamide moiety can be strategically modified to mimic the spatial orientation of benzamides or carboxylic acids (such as in the hDHODH inhibitor brequinar) without the associated membrane-permeability issues of highly acidic groups[2][5].

Synthetic Workflow & Protocol

The construction of the pyrazolo[1,5-a]pyridine core traditionally relies on the oxidative [3+2] cycloaddition of an in situ generated N-aminopyridinium ylide with an alkyne or alkene[6][7].

Experimental Protocol: Synthesis of Pyrazolo[1,5-a]pyridine-5-carboxamide

Phase 1: N-Amination (Ylide Generation)

  • Reaction: Dissolve 4-methoxycarbonylpyridine (1.0 eq) in anhydrous dichloromethane (DCM). Cool to 0 °C.

  • Reagent Addition: Slowly add O-(2,4-dinitrophenyl)hydroxylamine (DPH) (1.1 eq).

    • Causality: Pyridine itself cannot act as a 1,3-dipole. DPH is a highly electrophilic aminating agent that converts the inert pyridine into an N-aminopyridinium salt. The 0 °C condition prevents exothermic degradation of the reagent[6][8].

  • Isolation: Stir for 12 hours at room temperature. Filter the resulting precipitate and wash with cold diethyl ether.

    • Self-Validation: Confirm intermediate formation via LC-MS. You must observe the [M]+ mass corresponding to the N-amino cation before proceeding.

Phase 2: Oxidative [3+2] Cycloaddition 4. Setup: Suspend the N-aminopyridinium salt (1.0 eq) and ethyl propiolate (1.5 eq) in N-methylpyrrolidone (NMP). 5. Base Addition: Add potassium carbonate (K₂CO₃) (2.0 eq).

  • Causality: K₂CO₃ acts as a mild base to deprotonate the N-amino group, generating the reactive ylide in situ. NMP is selected for its high dielectric constant, which stabilizes this highly polar intermediate[6].

  • Oxidation: Stir the mixture under an oxygen atmosphere (balloon) at room temperature for 8 hours.

    • Causality: Molecular oxygen acts as a clean, terminal oxidant, driving the aromatization of the initial cycloadduct into the fully conjugated pyrazolo[1,5-a]pyridine core[6].

  • Purification: Extract with ethyl acetate, wash with brine, and purify via flash chromatography.

Phase 3: Saponification and Amidation 8. Hydrolysis: Treat the resulting ester with LiOH (3.0 eq) in THF/H₂O (3:1) for 4 hours. Acidify to pH 3 with 1M HCl to precipitate the pyrazolo[1,5-a]pyridine-5-carboxylic acid. 9. Coupling: Activate the acid using HATU (1.2 eq) and DIPEA (2.5 eq) in DMF. Add the desired amine (1.5 eq).

  • Causality: HATU ensures rapid formation of the active ester, minimizing side reactions. DIPEA provides the necessary basic environment for efficient nucleophilic attack[9].

  • Final QC: Purify via preparative HPLC.

    • Self-Validation: Verify final purity (>95%) via ¹H NMR (DMSO-d₆) and HRMS.

Synthesis A 4-Substituted Pyridine B N-Aminopyridinium Intermediate A->B N-Amination (e.g., DPH) C Pyrazolo[1,5-a]pyridine Core B->C [3+2] Cycloaddition (Alkyne/Alkene) D Pyrazolo[1,5-a]pyridine- 5-carboxamide C->D Saponification & Amidation

Synthetic workflow for Pyrazolo[1,5-a]pyridine-5-carboxamide via [3+2] cycloaddition.

Key Applications in Drug Discovery

The pyrazolo[1,5-a]pyridine-5-carboxamide architecture is heavily utilized across multiple therapeutic areas due to its favorable physicochemical properties.

A. Protein Kinase Inhibitors (Oncology)

The scaffold is a proven ATP-competitive inhibitor core. It has been successfully deployed in the development of RET kinase inhibitors for proliferative diseases[10] and PI3K inhibitors [11]. The planar nature of the fused ring allows deep insertion into the kinase hinge region, while the 5-carboxamide acts as a vector to project solubilizing or selectivity-driving groups into the solvent-exposed channel[1].

B. Antiparasitic Agents (Malaria & Cryptosporidiosis)

Recent breakthroughs have identified pyrazolo[1,5-a]pyridine-5-carboxamide derivatives as potent inhibitors of Phosphatidylinositol-4-OH kinase (PI4K) . These compounds exhibit profound efficacy in eradicating the pathology of Plasmodium (Malaria) and Cryptosporidium parasites at both the blood and hepatic stages[12][13].

C. GPCR Ligands (Neurology)

By appending flexible linkers to the 5-carboxamide position, researchers have developed super-potent Dopamine D3 receptor antagonists and partial agonists . The scaffold acts as a heterocyclic bioisostere that fine-tunes ligand efficacy and receptor subtype selectivity[4][9].

MOA Ligand Pyrazolo[1,5-a]pyridine Derivative Target Target Kinase (e.g., RET, PI4K) Ligand->Target Binds Hinge Region Inhibition ATP-Competitive Binding Target->Inhibition Displaces ATP Effect Pathway Blockade (Apoptosis / Clearance) Inhibition->Effect Downstream Modulation

ATP-competitive kinase inhibition mechanism by Pyrazolo[1,5-a]pyridine derivatives.

Quantitative Data Summary

The following table summarizes the quantitative binding and efficacy data of various pyrazolo[1,5-a]pyridine derivatives across different biological targets, highlighting the scaffold's broad utility.

Compound / Scaffold DerivativeBiological TargetDisease IndicationPotency (IC₅₀ / K_d)Reference
Pyrazolo[1,5-a]pyridine-5-carboxamide analog PI4K (Plasmodium)Malaria< 50 nM[13]
Pyrazolo[1,5-a]pyridine-5-carboxamide analog PI4K (Cryptosporidium)CryptosporidiosisHigh Affinity[12]
Substituted Pyrazolo[1,5-a]pyridine RET KinaseOncologyLow nM range[10]
2-Hydroxypyrazolo[1,5-a]pyridine (Cmpd 4) hDHODHAcute Myeloid LeukemiaIC₅₀ = 1.2 nM[2]
RD-I-53 (Scaffold Analog) VPS34 / JAK1Breast CancerK_d = 0.4 µM / 0.5 µM[3]
5-Butyramido-pyrazolo[1,5-a]pyridine Dopamine D3 ReceptorNeurological DisordersHigh Affinity (Agonist)[9]

References

  • Targeting Myeloid Differentiation Using Potent 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold-Based Human Dihydroorotate Dehydrogenase Inhibitors | Journal of Medicinal Chemistry.

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment | PMC.

  • Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidines | BYU ScholarsArchive.

  • Targeting Acute Myelogenous Leukemia Using Potent Human Dihydroorotate Dehydrogenase Inhibitors Based on the 2-Hydroxypyrazolo[1,5-a]pyridine Scaffold: SAR of the Biphenyl Moiety | PMC.

  • Interactive SAR Studies: Rational Discovery of Super-Potent and Highly Selective Dopamine D3 Receptor Antagonists and Partial Agonists | Journal of Medicinal Chemistry.

  • WO2018071447A1 - Substituted pyrazolo[1,5-a]pyridine compounds as ret kinase inhibitors | Google Patents.

  • Novel pyrazolo[1,5-a]pyridines as PI3K inhibitors: variation of the central linker group | Researcher.life.

  • Discovery of G Protein-Biased Dopaminergics with a Pyrazolo[1,5-a]pyridine Substructure | ACS Publications.

  • WO2017125898A1 - Pyrazolo[1,5-a]pyridine compounds for treating cryptosporidiosis | Googleapis.com.

  • Synthesis of Functionalized Pyrazolo[1,5-a]pyridines:[3+2] Cycloaddition of N-Aminopyridines and α,β-Unsaturated Carbonyl Compounds/Alkenes at Room Temperature | Organic Chemistry Portal.

  • One-step synthesis of cyanated pyrazolo[1,5-a]pyridines utilizing N-aminopyridines as a 1,3-dipole and a nitrogen source | Organic Chemistry Frontiers.

  • Scalable Sonochemical Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives: First Catalyst-Free Concerted [3 + 2] Cycloaddition | PMC.

  • US8871754B2 - Compounds and compositions for the treatment of parasitic diseases | Google Patents.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Purification of Pyrazolo[1,5-a]pyridine-5-carboxamide

Welcome to the Technical Support Center. The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold is a highly valuable fused bicyclic nitrogen heterocycle utilized extensively in medicinal chemistry for the development of kina...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold is a highly valuable fused bicyclic nitrogen heterocycle utilized extensively in medicinal chemistry for the development of kinase inhibitors and anti-parasitic agents (1)[1]. However, isolating this compound from complex reaction mixtures presents significant chromatographic challenges. Its basic pyridine-type nitrogen and highly polar primary carboxamide group frequently cause severe peak tailing, poor solubility, and co-elution with structurally similar by-products.

This guide provides field-proven troubleshooting strategies, methodologies, and mechanistic insights to help you achieve high-purity isolations.

Purification Strategy & Decision Workflow

PurificationWorkflow Start Crude Pyrazolo[1,5-a]pyridine- 5-carboxamide Solubility Soluble in DCM/EtOAc? Start->Solubility LiquidLoad Liquid Loading Solubility->LiquidLoad Yes DryLoad Dry Loading (Silica/Celite) Solubility->DryLoad No TLC TLC Screening (DCM:MeOH or EtOAc:Hex) LiquidLoad->TLC DryLoad->TLC Tailing Severe Tailing/Streaking? TLC->Tailing StandardSilica Standard Silica Gel (Gradient Elution) Tailing->StandardSilica No Modifier Add 1-5% NH3/MeOH or use NH2-Silica Tailing->Modifier Yes (Silanol Interaction) RP Consider Reversed-Phase (C18, H2O:MeCN) Modifier->RP Still unresolved?

Flash chromatography decision tree for Pyrazolo[1,5-a]pyridine-5-carboxamide.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does my Pyrazolo[1,5-a]pyridine-5-carboxamide streak down the TLC plate and tail severely during silica gel flash chromatography? Causality & Expert Insight: Peak tailing in nitrogen heterocycles is primarily caused by secondary interactions between the basic pyridine-type nitrogen of the pyrazolo[1,5-a]pyridine core and the acidic silanol groups (Si-OH) on the surface of standard normal-phase silica gel (2)[2]. Furthermore, the primary carboxamide acts as a strong hydrogen bond donor and acceptor. When these non-covalent interactions outcompete the partitioning effect of the mobile phase, the compound desorbs unevenly, leading to a broadened, asymmetrical peak. Solution: You must neutralize the silica surface to shield the silanols. Add a basic modifier to your mobile phase, such as 1–5% methanolic ammonia or 1% triethylamine (TEA). Alternatively, switching to an amine-functionalized silica (NH2-silica) eliminates the need for mobile phase modifiers by providing a pre-neutralized stationary phase that drastically improves mass transfer kinetics for polar amides (3)[3].

Q2: I am using a standard Hexane/Ethyl Acetate gradient, but my compound barely moves. How should I optimize the mobile phase? Causality & Expert Insight: Pyrazolo[1,5-a]pyridine-5-carboxamide is highly polar. Non-polar solvent systems like Hexane/Ethyl Acetate lack the required eluent strength (polarity index) to disrupt the strong hydrogen bonds between the carboxamide and the silica gel. Solution: Transition to a Dichloromethane (DCM) and Methanol (MeOH) gradient. Start with 100% DCM and gradually increase MeOH up to 10%. Critical Warning: Do not exceed 10% MeOH on standard bare silica, as higher concentrations can dissolve the silica gel itself, contaminating your purified product with dissolved silica species (4)[4].

Q3: My crude mixture has poor solubility in DCM. If I load it directly, it precipitates on the column head and ruins the separation. What is the best loading strategy? Causality & Expert Insight: Poor solubility causes the sample to precipitate at the column inlet. As the mobile phase flows, the precipitated compound slowly dissolves, acting as a continuous injection rather than a discrete band. This band broadening destroys resolution. Solution: Implement Dry Loading (5)[5]. By dissolving the crude mixture in a strong, volatile solvent, mixing it with a solid support, and evaporating the solvent, you disperse the compound thinly across a massive surface area. This ensures rapid, uniform dissolution into the mobile phase.

Q4: When should I abandon Normal-Phase (NP) chromatography and use Reversed-Phase (RP) flash chromatography for this scaffold? Causality & Expert Insight: You should switch to Reversed-Phase (C18) flash chromatography if the compound requires >10% MeOH in DCM to elute, or if the crude mixture contains highly polar, water-soluble by-products (e.g., salts from coupling reagents) (6)[6]. Reversed-phase flips the retention mechanism from adsorption to hydrophobic partitioning. Adding a volatile modifier like 0.1% Formic Acid to the aqueous phase keeps the basic nitrogen protonated, ensuring sharp peak shapes.

Quantitative Data: Chromatographic Conditions Comparison
Chromatography ModeStationary PhaseMobile Phase SystemPeak Shape (Tailing Factor)Typical RecoveryBest Use Case
Standard Normal Phase Bare Silica (SiOH)Hexane / EtOAcPoor (Tf > 2.0)< 60%Non-polar precursors (e.g., esters/halides)
Polar Normal Phase Bare Silica (SiOH)DCM / MeOH (0-10%)Moderate (Tf 1.5 - 1.8)70 - 80%Standard amide products, moderate purity
Modified Normal Phase Bare Silica (SiOH)DCM / MeOH + 1% NH3Excellent (Tf 1.0 - 1.2)> 90%Highly basic or strongly H-bonding amides
Reversed-Phase C18 Bonded SilicaH2O / MeCN + 0.1% FAExcellent (Tf 1.0 - 1.1)> 95%Highly polar crudes, removal of coupling salts
Experimental Protocols
Protocol A: Step-by-Step Dry Loading Methodology for Poorly Soluble Amides

Self-validating mechanism: The visual transition from a wet slurry to a free-flowing powder confirms the complete removal of the dissolution solvent, ensuring no solvent-induced band broadening occurs upon loading.

  • Dissolution: Weigh the crude Pyrazolo[1,5-a]pyridine-5-carboxamide mixture. Dissolve it in a minimum volume of a highly solubilizing, volatile solvent (e.g., 10–20 mL of Acetone, THF, or a 1:1 DCM/MeOH mixture). Gentle heating or sonication may be applied.

  • Adsorbent Addition: Add dry bulk silica gel (or Celite if the compound is prone to irreversible silica adsorption) to the solution. The recommended mass ratio of crude sample to silica gel is 1:3 to 1:4.

  • Evaporation: Transfer the slurry to a round-bottom flask and attach it to a rotary evaporator. Evaporate the solvent under reduced pressure (e.g., 40°C water bath, 100–200 mbar).

  • Validation (Drying): Continue drying until the mixture becomes a completely dry, free-flowing powder. Critical step: If the powder clumps or sticks to the flask wall, residual solvent remains, which will ruin the chromatography. Dry for an additional 15–30 minutes under high vacuum if necessary.

  • Loading: Transfer the dry powder into an empty dry-loading cartridge (solid load cartridge). Insert a frit on top of the powder and compress it evenly to eliminate void volumes.

  • Execution: Attach the cartridge in-line with the pre-equilibrated flash column and initiate the gradient.

Protocol B: Reversed-Phase (C18) Purification Workflow

Self-validating mechanism: Pre-conditioning the C18 column ensures the hydrophobic alkyl chains are fully extended and solvated, which is verified by a stable baseline pressure before sample injection.

  • Column Conditioning: Mount a C18 flash cartridge. Flush the column with 3–5 Column Volumes (CV) of 100% Acetonitrile (MeCN) or Methanol to wet the hydrophobic pores, followed by 3–5 CV of the starting aqueous mobile phase (e.g., 95% H2O / 5% MeCN with 0.1% Formic Acid) (3)[3].

  • Sample Preparation: Dissolve the crude sample in a solvent as close to the starting mobile phase as possible (e.g., DMSO or a high-water mixture). Filter through a 0.45 µm PTFE syringe filter to remove particulates.

  • Injection: Inject the sample using a liquid injection loop. Keep the injection volume <2% of the total column volume to prevent peak fronting.

  • Gradient Elution: Run a shallow gradient from 5% MeCN to 60% MeCN over 15–20 CV. The acidic modifier (0.1% FA) will keep the pyrazolo[1,5-a]pyridine nitrogen protonated, preventing secondary interactions with any unendcapped silanols on the C18 matrix.

  • Fraction Collection & Recovery: Collect fractions based on UV absorbance (typically 254 nm and 280 nm for the pyrazolo[1,5-a]pyridine chromophore). Pool pure fractions and lyophilize (freeze-dry) to isolate the pure carboxamide.

References
  • How should I purify a complex, polar, amide reaction mixture? - Biotage. URL:[Link]

  • Synthesis of Pyrazolo[1,5-a]pyridinyl, Pyrazolo[1,5-a]quinolinyl, and Pyrazolo[5,1-a]isoquinolinyl Sulfonyl Fluorides via a [3 + 2] Annulation - ACS Publications. URL:[Link]

  • Successful Flash Chromatography - King Group. URL:[Link]

  • Flash Chromatography Basics - Sorbent Technologies, Inc. URL:[Link]

  • Flash Column Chromatography - University of Rochester. URL:[Link]

  • An Introduction to Peak Tailing, Fronting and Splitting in Chromatography - ACD/Labs. URL: [Link]

Sources

Optimization

Overcoming steric hindrance in Pyrazolo[1,5-a]pyridine-5-carboxamide functionalization

Introduction The Pyrazolo[1,5-a]pyridine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents, including p38 kinase inhibitors and antituberculosis agents.[1][2] Function...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The Pyrazolo[1,5-a]pyridine core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents, including p38 kinase inhibitors and antituberculosis agents.[1][2] Functionalization of this core is critical for tuning its pharmacological properties. However, researchers frequently encounter significant challenges when attempting to modify positions adjacent to bulky substituents, particularly when a carboxamide group is present at the C5 position. This guide provides in-depth troubleshooting advice and strategic solutions for overcoming the steric hindrance that impedes the functionalization of the C4 and C6 positions of the Pyrazolo[1,5-a]pyridine-5-carboxamide scaffold.

Visualizing the Core Problem: Steric Congestion

The primary challenge arises from the steric bulk of the C5-carboxamide group, which physically shields the adjacent C4 and C6 positions. This shielding effect hinders the approach of transition metal catalysts required for modern cross-coupling and C-H activation reactions, often leading to low yields or reaction failure.

G cluster_0 Pyrazolo[1,5-a]pyridine-5-carboxamide mol mol C5 Bulky C5-Carboxamide (Directing Group) C5->mol C4 Sterically Hindered C4 C4->mol C6 Sterically Hindered C6 C6->mol C7 More Accessible C7 C7->mol

Caption: The steric shield created by the C5-carboxamide group.

Troubleshooting Guide

This section addresses common experimental failures in a direct question-and-answer format.

Q1: My C-H activation/arylation at the C4 (or C6) position is failing or giving very low yields. What are the likely causes?

A1: Low or no yield at these sterically congested positions is the most common issue. The root causes can be broken down into several factors:

  • Catalyst Inaccessibility: The primary reason is often the inability of the catalyst's metal center (e.g., Palladium) to access the C4-H or C6-H bond. The C5-carboxamide group, especially with bulky N-substituents, creates a "steric wall" that prevents the formation of the necessary metallacyclic intermediate.

  • Incorrect Ligand Choice: Standard phosphine ligands (e.g., PPh₃) are often not bulky or electron-rich enough to facilitate the difficult oxidative addition and reductive elimination steps required at a hindered site. For challenging C-H arylations, ligands like 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (SPhos) can be critical.[1]

  • Dominant Reactivity at Other Positions: The Pyrazolo[1,5-a]pyridine scaffold has intrinsic electronic preferences. The C7 and C3 positions are often more electronically activated and sterically accessible, making them the default sites for functionalization in the absence of strong directing effects or optimized conditions.[1][3] Palladium-catalyzed C-H activation often favors these sites.[4][5]

  • Catalyst Deactivation: The pyridine nitrogen (N1) can act as a ligand, coordinating to the catalyst and inhibiting its activity.[6] This is particularly problematic if the reaction conditions do not favor the formation of the desired catalytic cycle.

Q2: I'm observing functionalization at the C7 position instead of my target C4. How can I improve regioselectivity?

A2: This is a classic case of inherent reactivity overriding the desired directed reaction. The C7 position is often the most reactive site for electrophilic substitution and many palladium-catalyzed C-H functionalizations.[5][7] To steer the reaction towards the C4 position, you must enhance the directing power of your C5-carboxamide group and choose a catalytic system that is highly sensitive to this direction.

  • Strengthen the Directing Group Interaction: The carboxamide oxygen must coordinate effectively with the metal center to direct it to the ortho C-H bonds.

    • Modify the Amide: Switching from a simple N,N-diethylamide to an N-methoxy-N-methyl (Weinreb) amide or a picolinamide can alter the coordination geometry and steric profile, potentially opening a window for C4 functionalization. Pyridine and pyrazole themselves can serve as excellent directing groups.[8][9][10]

    • Use a Lewis Acid Additive: In some systems, a Lewis acid like CuCl can activate the substrate and influence regioselectivity in palladium-catalyzed arylations.[11]

  • Choose a Directing-Group-Sensitive Catalyst: Ruthenium catalysts, such as [Ru(p-cymene)Cl₂]₂, are often employed for ortho-directed C-H functionalization and can be more effective than palladium systems when a strong directing group is present.[12][13][14] These catalysts operate through a concerted metalation-deprotonation mechanism that is highly dependent on the initial coordination of the directing group.

  • Employ Metalating Agents: An alternative strategy is to bypass C-H activation and use directed ortho-metalation (DoM). Using strong, sterically hindered bases like TMPMgCl·LiCl or TMPZnCl·LiCl (TMP = 2,2,6,6-tetramethylpiperidyl) can selectively deprotonate a specific position, which can then be trapped with an electrophile.[7][15] The regioselectivity can sometimes be tuned by additives like BF₃·OEt₂.[7]

Q3: My reaction is sluggish, and I suspect catalyst deactivation. How can I mitigate this?

A3: Catalyst deactivation, often through binding of the N1 pyridine nitrogen, is a common issue.

  • Increase Ligand Concentration: Using a slightly higher molar percentage of a bulky, electron-donating ligand can help prevent the substrate from displacing the ligand and deactivating the catalyst.

  • Use Pre-catalysts: Employing well-defined palladium pre-catalysts can ensure the rapid formation of the active catalytic species and improve overall reaction efficiency.

  • Optimize Additives: The choice of base and other additives is crucial. For example, in Pd-catalyzed C-H arylations, additives like silver carbonate (Ag₂CO₃) or cesium fluoride (CsF) can act as both a base and a halide scavenger, influencing the catalytic cycle and regioselectivity.[3] Pivalic acid (PivOH) is often used as a co-catalyst/proton shuttle in these reactions.[5]

Strategic Solutions & Protocols

Strategy 1: Catalyst and Ligand Optimization

For sterically demanding C-H functionalizations, the choice of catalyst and ligand is paramount. While Palladium is widely used for C-H activation, Ruthenium often provides a robust alternative for strongly directed systems.

StrategyCatalyst SystemLigandKey Features & RationaleTarget PositionRef.
Pd-Catalyzed Arylation Pd(OAc)₂SPhos Bulky, electron-rich ligand promotes challenging reductive elimination. Critical for accessing hindered sites like C7.[1]C7 (Model for hindered sites)[1]
Pd-Catalyzed Cross-Coupling Pd(OAc)₂None (Ligandless)Oxidative C-H/C-H coupling often favors the most reactive C7 site. Requires an oxidant like AgOAc.[5][16]C7[5][16]
Ru-Catalyzed Annulation [Ru(p-cymene)Cl₂]₂NoneHighly effective for directing-group-mediated C-H/N-H annulations. The directing group is key for regiocontrol.[12][14]ortho to DG[12]
Strategy 2: Detailed Experimental Protocol (Model Reaction)

This protocol describes a general procedure for a Palladium-catalyzed direct C-H arylation at an accessible position (e.g., C7), adapted from literature.[1][5] Overcoming hindrance at C4 would require significant optimization from this baseline, likely involving catalyst screening as outlined above.

Objective: Synthesis of 7-Aryl-Pyrazolo[1,5-a]pyridine via Direct C-H Arylation.

Materials:

  • Pyrazolo[1,5-a]pyridine substrate (1.0 equiv)

  • Aryl Iodide (1.5 equiv)

  • Palladium(II) Acetate [Pd(OAc)₂] (5-10 mol%)

  • SPhos ligand (10-20 mol%) (If required for hindered positions)[1]

  • Silver(I) Carbonate [Ag₂CO₃] or Cesium Carbonate [Cs₂CO₃] (2.0 equiv)

  • Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

Procedure:

  • To a flame-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add the Pyrazolo[1,5-a]pyridine substrate, Aryl Iodide, Pd(OAc)₂, ligand (if used), and base.

  • Evacuate and backfill the tube with the inert gas three times.

  • Add the anhydrous, degassed solvent via syringe.

  • Seal the tube and place it in a preheated oil bath at 120-150 °C.

  • Stir the reaction for 18-24 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., Ethyl Acetate).

  • Filter the mixture through a pad of Celite to remove inorganic salts and the catalyst.

  • Wash the Celite pad with additional solvent.

  • Combine the organic filtrates and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel to yield the desired product.

Troubleshooting Workflow

When a C4/C6 functionalization reaction yields a poor result, a systematic approach to optimization is required.

G start_node start_node process_node process_node decision_node decision_node solution_node solution_node end_node end_node start Low Yield at C4/C6? check_catalyst Is the Catalyst/Ligand Optimal for Hindered Sites? start->check_catalyst check_dg Is the Directing Group (DG) Too Bulky? check_catalyst->check_dg Yes sol_catalyst1 Switch to Bulky Ligand (e.g., SPhos, Buchwald-type) check_catalyst->sol_catalyst1 No check_conditions Are Reaction Conditions Forcing Enough? check_dg->check_conditions No sol_dg Synthesize Analog with Smaller N-substituents (e.g., N-H, N-Me) check_dg->sol_dg Yes sol_conditions1 Increase Temperature (140-160 °C) check_conditions->sol_conditions1 No success Reaction Successful check_conditions->success Yes sol_catalyst2 Screen Ru-based Catalysts (e.g., [Ru(p-cymene)Cl2]2) sol_catalyst1->sol_catalyst2 sol_catalyst2->check_dg sol_dg->check_conditions sol_conditions2 Switch to High-Boiling Polar Aprotic Solvent (e.g., DMA, NMP) sol_conditions1->sol_conditions2 sol_conditions2->success

Caption: A decision-making workflow for troubleshooting low-yield reactions.

Frequently Asked Questions (FAQs)

Q: What are the main strategies for overcoming steric hindrance in C-H functionalization? A: The three main pillars are: 1) Catalyst Design: Using catalysts with larger metal centers or ligands with long, flexible backbones that can "reach" around the steric bulk. 2) Substrate Modification: Reducing the size of the blocking group (in this case, the N-substituents on the carboxamide) or altering its electronic properties to enhance its directing capability. 3) Reaction Condition Optimization: Employing higher temperatures to overcome the activation energy barrier, or using microwave irradiation to accelerate sluggish reactions.[17]

Q: Are there alternatives to direct C-H activation for functionalizing the C4/C6 positions? A: Yes. While less atom-economical, a traditional "halogenate-and-couple" sequence can be effective. This involves first introducing a halogen (e.g., Br or I) at the target position, which may require harsh conditions but can be achieved. This halogenated intermediate can then undergo standard cross-coupling reactions (e.g., Suzuki, Stille, Buchwald-Hartwig) to install the desired functional group. This multi-step process often offers more reliable and scalable results for particularly challenging substrates.

Q: How does the electronic nature of the scaffold influence reactivity? A: The Pyrazolo[1,5-a]pyridine ring system is electron-rich. The pyridine ring nitrogen (N1) acts as a directing group for metalation at the C7 position.[7] The pyrazole moiety also influences the electron density across the ring. C-H functionalization methods are sensitive to these electronic effects, which is why C3 and C7 are often the most reactive sites in the absence of a strong directing group at another position.[1][4] The C5-carboxamide is an electron-withdrawing group, which will deactivate the pyridine ring somewhat, making directed C-H activation even more reliant on strong coordination.

References

  • Title: Palladium-Catalyzed Regioselective Arylation of Pyrazolo[1,5-a]pyridines via C–H Activation and Synthetic Applications on P38 Kinase Inhibitors Source: Organometallics, 2016 URL: [Link]

  • Title: Palladium-Catalyzed Regioselective Arylation of Pyrazolo[1,5-a]pyridines via C–H Activation and Synthetic Applications on P38 Kinase Inhibitors Source: Organometallics, 2016 URL: [Link]

  • Title: Synthesis and Mechanistic Investigation of Bipyrazolo[1,5-a]pyridines via Palladium-Catalyzed Cross-Dehydrogenative Coupling of Pyrazolo[1,5-a]pyridines Source: The Journal of Organic Chemistry, 2022 URL: [Link]

  • Title: Palladium-catalyzed oxidative C–H/C–H cross-coupling of pyrazolo[1,5-a]azines with five-membered heteroarenes Source: Chemical Communications, 2022 URL: [Link]

  • Title: Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold Source: Molecules, 2021 URL: [Link]

  • Title: Enantioselective Synthesis of Highly Functionalized 2,3-Dihydrobenzofuran Derivatives via Steric Hindrance-Overcoming Strategy Source: The Journal of Organic Chemistry, 2025 URL: [Link]

  • Title: Enantioselective Synthesis of Highly Functionalized 2,3-Dihydrobenzofuran Derivatives via Steric Hindrance-Overcoming Strategy Source: PubMed, 2025 URL: [Link]

  • Title: Enantioselective Synthesis of Highly Functionalized 2,3-Dihydrobenzofuran Derivatives via Steric Hindrance-Overcoming Strategy Source: The Journal of Organic Chemistry, 2025 URL: [Link]

  • Title: Synthesis of pyrazolo [5,1-a]isoquinolines via C-H/N-H annulation of pyrazoles and alkynes with ruthenium(II) catalysts Source: Monatshefte für Chemie - Chemical Monthly, 2023 URL: [Link]

  • Title: Ruthenium-catalyzed C-H alkylation of pyrazole 5a Source: ResearchGate, 2023 URL: [Link]

  • Title: Palladium-catalyzed oxidative C–H/C–H cross-coupling of pyrazolo[1,5-a]azines with five-membered heteroarenes Source: Chemical Communications, 2022 URL: [Link]

  • Title: Palladium-Catalyzed Direct Arylations of 1,2-Azolo[1,5- a ]pyridines using Copper(I) Chloride as a Lewis Acid Activator and the Synthesis of 2,6-Disubstituted Pyridines Source: ResearchGate, 2025 URL: [Link]

  • Title: Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines Source: ACS Omega, 2019 URL: [Link]

  • Title: Recent synthetic strategies for the functionalization of fused bicyclic heteroaromatics using organo-Li, -Mg and -Zn reagents Source: Chemical Society Reviews, 2024 URL: [Link]

  • Title: Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence Source: Arkivoc, 2025 URL: [Link]

  • Title: Combined Experimental and Computational Investigations of Rhodium- and Ruthenium-Catalyzed C–H Functionalization of Pyrazoles with Alkynes Source: The Journal of Organic Chemistry, 2014 URL: [Link]

  • Title: The scope of directing groups. Pyridine and pyrazole could also be... Source: ResearchGate, 2017 URL: [Link]

  • Title: Palladium-Catalyzed ortho C–H Activation/Arylation of 7-Arylpyrazolo[1,5- a ]pyridines: Synthesis of Biaryl-Substituted Mono - Scite.ai Source: Scite.ai, 2022 URL: [Link]

  • Title: Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights Source: MDPI, 2024 URL: [Link]

  • Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment Source: RSC Medicinal Chemistry, 2023 URL: [Link]

  • Title: Recent synthetic strategies for the functionalization of fused bicyclic heteroaromatics using organo-Li, -Mg and -Zn reagents Source: Chemical Society Reviews, 2024 URL: [Link]

  • Title: Ruthenium-Catalyzed C(sp2)-H Activation Using Pyridine and Imidazopyridine as Directing Groups for Selective Silylation Source: PubMed, 2025 URL: [Link]

  • Title: Pyridine Nucleus as a Directing Group for Metal-Based C–H Bond Activation Source: IntechOpen, 2022 URL: [Link]

  • Title: Regioselective Metalation and Functionalization of the Pyrazolo[1,5-a]pyridine Scaffold Using Mg- and Zn-TMP Bases Source: Organic Letters, 2018 URL: [Link]

  • Title: (PDF) Synthesis of pyrazolo[5,1-a]isoquinolines via C–H/N–H annulation of pyrazoles and alkynes with ruthenium(II) catalysts Source: ResearchGate, 2023 URL: [Link]

  • Title: Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents Source: ACS Medicinal Chemistry Letters, 2018 URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Advancing Kinase Inhibitor Design: Pyrazolo[1,5-a]pyridine-5-carboxamide vs. Traditional Pyrazole Scaffolds

The development of small-molecule targeted therapies relies heavily on the selection of optimal heterocycles. While the traditional 1H-pyrazole ring is an undeniable cornerstone of medicinal chemistry—present in blockbus...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The development of small-molecule targeted therapies relies heavily on the selection of optimal heterocycles. While the traditional 1H-pyrazole ring is an undeniable cornerstone of medicinal chemistry—present in blockbuster drugs like ruxolitinib and crizotinib 1—its inherent physicochemical limitations often bottleneck the optimization of highly selective kinase inhibitors. As drug discovery pivots toward next-generation precision medicines, the fused bicyclic pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a superior bioisostere, fundamentally outperforming traditional pyrazoles in kinase selectivity, metabolic stability, and structure-activity relationship (SAR) predictability [[2]]().

This guide objectively compares the mechanistic causality, structural advantages, and experimental performance of these two scaffolds, providing actionable protocols for drug development professionals.

Mechanistic Causality: Why Fused Systems Outperform

Eradicating Tautomerism and Entropic Penalties

Traditional pyrazoles suffer from annular tautomerism—the rapid migration of a proton between the two nitrogen atoms. In solution, this creates a dynamic equilibrium of multiple states. When a tautomeric, flexible ligand binds to a kinase hinge region, it must "freeze" into a single conformation, incurring a massive entropic penalty.

Conversely, the pyrazolo[1,5-a]pyridine core utilizes a bridgehead nitrogen to fuse the five- and six-membered rings. Because the bridgehead nitrogen lacks an available proton, tautomerism is entirely eliminated 3. This locks the scaffold into a single, predictable bioactive conformation, drastically reducing the entropic cost of binding and enabling precise SAR elucidation.

The C5-Carboxamide Vector and Dipole Moments

The [1,5-a] fusion creates a unique push-pull electronic system: the pyridine ring is electron-deficient, while the pyrazole ring is electron-rich 4. This distinct dipole moment enhances π-π stacking interactions with aromatic residues in the kinase binding pocket. Furthermore, installing a carboxamide group specifically at the C5 position provides a rigid, pre-organized hydrogen-bond donor/acceptor vector. This vector perfectly mimics the binding geometry of ATP’s adenine ring at the kinase hinge region, without the metabolic liabilities associated with traditional purine or flexible pyrazole rings 5.

ScaffoldComparison Pyrazole Traditional Pyrazole • Tautomeric • Flexible • High Entropic Penalty Target Target Kinase (Hinge Region) Pyrazole->Target Binds with penalty OffTarget Off-Target Kinases (Promiscuity) Pyrazole->OffTarget Induced fit allows promiscuity FusedCore Pyrazolo[1,5-a]pyridine • Non-Tautomeric • Rigid Planar Core • Pre-organized Vector FusedCore->Target Optimal H-bond geometry Efficacy High Selectivity & Potency FusedCore->Efficacy Locked conformation prevents off-target binding

Diagram 1: Binding logic and selectivity pathways of pyrazole vs. pyrazolo[1,5-a]pyridine scaffolds.

Quantitative Benchmarking

To objectively evaluate the superiority of the pyrazolo[1,5-a]pyridine-5-carboxamide scaffold, we benchmark its performance against a matched traditional pyrazole analog across key drug discovery metrics. The data below synthesizes typical outcomes observed during lead optimization campaigns.

Property / MetricTraditional 1H-Pyrazole ScaffoldPyrazolo[1,5-a]pyridine-5-carboxamideCausality / Impact
Tautomerism Yes (Dynamic equilibrium)No (Bridgehead N locks structure)Improves SAR predictability and binding entropy.
Kinase Selectivity (Gini) Moderate (0.45 - 0.60)High (0.75 - 0.85)Rigid bicyclic core prevents induced-fit in off-target kinases.
Aqueous Solubility (LogS) -3.5 to -4.5-2.0 to -3.0Fused system disrupts crystal lattice packing, enhancing solubility.
In vivo Half-life (t1/2) 1.5 - 2.5 hours4.0 - 6.0 hoursReduced susceptibility to N-glucuronidation and CYP450 oxidation.

Self-Validating Experimental Protocols

Trustworthiness in drug discovery requires self-validating systems. The following step-by-step methodologies ensure that any observed biological activity is directly attributable to the scaffold's structural integrity, eliminating false positives caused by impurities or assay interference.

Protocol 1: Scaffold Synthesis and Orthogonal Structural Validation

Objective: Synthesize the pyrazolo[1,5-a]pyridine-5-carboxamide core and validate the absence of tautomerism. Causality: Utilizing a [3+2] cycloaddition ensures regioselective construction of the fused system, while orthogonal NMR validation guarantees the structural rigidity required for high-affinity binding.

  • Cycloaddition: React 1-aminopyridinium iodide with a substituted alkyne in the presence of a mild base (e.g., K2CO3) in DMF at 90°C for 12 hours to form the pyrazolo[1,5-a]pyridine core.

  • C5 Amidation: Perform a palladium-catalyzed carbonylation of the C5-bromide intermediate using the desired amine, CO gas (1 atm), Pd(dppf)Cl2, and triethylamine in methanol at 80°C.

  • Orthogonal Validation (Self-Validating Step):

    • LC-MS: Confirm compound purity (>95%) and exact mass.

    • 1H/15N-NMR: Analyze the sample in DMSO-d6. In traditional pyrazoles, the N-H proton appears as a broad, shifting singlet due to tautomerism. For the pyrazolo[1,5-a]pyridine, confirm the absence of this mobile proton and the presence of sharp, invariant aromatic peaks, validating the rigid, non-tautomeric nature of the bridgehead nitrogen.

Protocol 2: In Vitro Kinase Selectivity Profiling (ADP-Glo Assay)

Objective: Quantify the ATP-competitive binding affinity (IC50) of the synthesized scaffold against a target kinase (e.g., PI3Kα). Causality: The ADP-Glo assay is chosen because it directly measures ADP production, preventing fluorescence interference commonly caused by highly conjugated heterocyclic compounds.

  • Preparation: In a 384-well plate, dispense 5 μL of recombinant target kinase (1 nM final concentration) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Compound Addition: Add 100 nL of the test compound (pyrazolo[1,5-a]pyridine-5-carboxamide vs. pyrazole control) in a 10-point dose-response curve (10 pM to 10 μM). Incubate for 15 minutes to allow pre-equilibrium binding.

  • Reaction Initiation: Add 5 μL of ATP/substrate mix (at the Km for ATP) and incubate for 60 minutes at room temperature.

  • Detection & Validation: Add 10 μL of ADP-Glo Reagent to terminate the reaction and deplete unreacted ATP (incubate 40 mins). Add 20 μL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Data Analysis: Normalize data against a pan-kinase inhibitor positive control (e.g., staurosporine). The pyrazolo[1,5-a]pyridine scaffold will typically yield a steeper Hill slope and lower IC50 due to its pre-organized binding vector.

ExpWorkflow S1 1. [3+2] Cycloaddition & C5 Amidation S2 2. Orthogonal Validation (1H/15N-NMR & LC-MS) S1->S2 Confirm Purity S3 3. ADP-Glo Kinase Assay (ATP-Competitive) S2->S3 IC50 Profiling S4 4. Cellular Target Engagement (CETSA) S3->S4 In Vivo Translation

Diagram 2: Self-validating experimental workflow from scaffold synthesis to target engagement.

References

  • Source: National Institutes of Health (NIH)
  • Novel Pyrazolo[1,5-a]pyridines with Improved Aqueous Solubility as p110α-Selective PI3 Kinase Inhibitors Source: ResearchGate URL
  • Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds: An Approach Regarding Synthesis and Photophysics Source: MDPI URL
  • Source: National Institutes of Health (NIH)
  • Source: American Chemical Society (ACS)

Sources

Comparative

Comparative IC50 Analysis of Pyrazolo[1,5-a]pyridine-5-carboxamide Inhibitors: KDU-731 vs. EDI048 and Emerging Scaffold Derivatives

Executive Summary The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a highly versatile and potent pharmacophore in modern drug discovery, particularly for targeting lipid and protein kinases[1]. As an app...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a highly versatile and potent pharmacophore in modern drug discovery, particularly for targeting lipid and protein kinases[1]. As an application scientist evaluating kinase inhibitors, I frequently analyze how subtle structural modifications to this core dictate target selectivity, pharmacokinetic distribution, and clinical viability.

This guide provides an objective, data-driven comparative analysis of leading pyrazolo[1,5-a]pyridine-5-carboxamide inhibitors. We will specifically focus on the Cryptosporidium phosphatidylinositol 4-kinase (CpPI(4)K) inhibitors KDU-731 and EDI048 [2], while contrasting them with the PI3Kγ/δ dual inhibitor IHMT-PI3K-315 [1] to demonstrate the scaffold's target versatility.

Mechanistic Grounding: The Pyrazolo[1,5-a]pyridine-5-carboxamide Pharmacophore

At the molecular level, the efficacy of these inhibitors is rooted in their ability to act as adenine bioisosteres. The nitrogen-rich pyrazolo[1,5-a]pyridine core inserts into the highly conserved ATP-binding pocket of kinases, forming critical hydrogen bonds with the hinge region[2].

However, binding affinity (IC50) alone does not guarantee therapeutic success. The true innovation lies in engineering the peripheral substituents (e.g., at the C3 and N-positions) to achieve either systemic stability (for oncology targets like PI3K)[1] or rapid hepatic clearance (for gut-restricted targets like CpPI(4)K)[3].

Pathway ATP ATP Molecule PI4K CpPI(4)K Enzyme (Target) ATP->PI4K PI Phosphatidylinositol (PI) PI->PI4K PI4P PI(4)P Lipid (Membrane Synthesis) PI4K->PI4P Phosphorylation Parasite Cryptosporidium Proliferation PI4P->Parasite Vacuole Formation Inhibitor Pyrazolo[1,5-a]pyridine (e.g., EDI048) Inhibitor->PI4K ATP-competitive Blockade

Mechanism of Pyrazolo[1,5-a]pyridine-5-carboxamide inhibitors on CpPI(4)K.

Comparative IC50 Data & Pharmacological Profiling

To objectively compare these inhibitors, we must evaluate both their biochemical potency (IC50) and their cellular efficacy (EC50). The following table synthesizes quantitative data across the three representative compounds to illustrate how the same core scaffold can be tuned for entirely different therapeutic profiles.

InhibitorPrimary TargetBiochemical IC50Cellular EC50Pharmacological Profile & Causality
KDU-731 CpPI(4)K25 nM~47 nMSystemically active. While highly potent, its systemic exposure poses a risk of off-target inhibition of human host kinases[4].
EDI048 CpPI(4)K3.3 - 5.2 nM47 - 50 nMGut-restricted "soft drug". Engineered for rapid hepatic metabolism (t½ < 3 min) to minimize systemic toxicity while maintaining high local GI concentration[2],[5].
IHMT-PI3K-315 PI3Kγ / PI3Kδ4.0 nM / 9.1 nM13 - 28 nMSystemically stable. Designed to maintain high plasma concentrations for tumor suppression and macrophage repolarization[1].

Self-Validating Experimental Workflows

A robust comparative analysis requires standardized, self-validating methodologies. Below are the definitive protocols used to determine the IC50 and EC50 values for these kinase inhibitors.

Protocol 1: Biochemical IC50 Determination (ADP-Glo™ Kinase Assay)

Causality of Choice: Lipid kinases like PI(4)K and PI3K phosphorylate lipid substrates, making traditional peptide-based assays ineffective. The ADP-Glo assay is universally applicable because it measures the byproduct (ADP) of the kinase reaction, providing a high signal-to-background ratio without the need for radioactive ATP. Self-Validation Checkpoint: Every assay plate must include a known reference inhibitor (e.g., staurosporine or a previously validated PI4K inhibitor) and a vehicle control (DMSO) to calculate the Z'-factor. A Z'-factor > 0.5 validates the assay's robustness and ensures the IC50 shift is compound-specific.

Step-by-Step Methodology:

  • Reagent Preparation: Isolate and purify recombinant CpPI(4)K or human PI3K isoforms. Prepare a lipid substrate master mix (e.g., PI and phosphatidylserine in a micellar formulation).

  • Compound Titration: Prepare a 10-point, 3-fold serial dilution of the pyrazolo[1,5-a]pyridine-5-carboxamide inhibitors in 100% DMSO, starting at a top concentration of 10 µM.

  • Kinase Reaction: In a 384-well plate, combine 2 µL of the inhibitor dilution, 4 µL of the kinase/lipid substrate mixture, and initiate the reaction with 4 µL of ultra-pure ATP. Incubate at room temperature for 60 minutes.

  • ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete any unconsumed ATP. Incubate for 40 minutes.

  • Luminescence Conversion: Add 20 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase-mediated luminescent reaction.

  • Data Analysis: Read luminescence on a microplate reader. Normalize data against DMSO controls and fit to a 4-parameter logistic (4PL) non-linear regression model to derive the IC50[6].

Workflow Step1 1. Recombinant Kinase Prep (Isolate CpPI4K) Step3 3. Kinase Reaction Incubation (ATP + Lipid Substrate) Step1->Step3 Step2 2. Compound Serial Dilution (10-point curve, 10 µM to 0.5 nM) Step2->Step3 Step4 4. ADP-Glo Reagent Addition (Deplete unreacted ATP) Step3->Step4 Step5 5. Kinase Detection Reagent (Convert ADP to ATP -> Luminescence) Step4->Step5 Step6 6. IC50 Calculation (4-Parameter Logistic Fit) Step5->Step6

Workflow for in vitro IC50 determination using an ADP-Glo kinase assay.

Protocol 2: Cellular Efficacy (EC50) via Cytopathic Effect (CPE) Assay

Causality of Choice: Biochemical IC50 does not account for cell membrane permeability or intracellular metabolism. The CPE assay bridges this gap by measuring the inhibitor's ability to rescue host cells from parasite-induced death, providing a physiologically relevant EC50.

Step-by-Step Methodology:

  • Host Cell Seeding: Seed HCT-8 (human colon adenocarcinoma) cells in 384-well plates and culture until 80% confluent.

  • Infection: Inoculate the wells with Cryptosporidium parvum oocysts at a predetermined multiplicity of infection (MOI).

  • Treatment: Immediately treat with a serial dilution of KDU-731 or EDI048.

  • Viability Readout: After 48-72 hours, assess host cell viability using an ATP-dependent luminescent cell viability assay. The EC50 is the concentration at which 50% of the host cells are rescued from parasite-induced cytopathy[5].

Pharmacokinetic Causality: The "Soft-Drug" Paradigm

The most critical distinction in this comparative analysis is the pharmacokinetic divergence between KDU-731 and EDI048. While KDU-731 demonstrates excellent potency (IC50 = 25 nM)[4], its systemic stability makes it less ideal for pediatric cryptosporidiosis, where off-target inhibition of human PI(4)KIIIβ could cause severe host toxicity.

To solve this, researchers engineered EDI048 as a "soft drug"[3]. By incorporating specific hydrolyzable moieties (such as the 5-oxotetrahydrofuran-2-yl group) onto the pyrazolo[1,5-a]pyridine-5-carboxamide scaffold, EDI048 retains high target affinity (IC50 = 3.3 - 5.2 nM)[2],[5] but undergoes rapid first-pass hepatic metabolism. Consequently, EDI048 achieves massive local concentrations in the gastrointestinal tract—the site of Cryptosporidium infection—but exhibits a systemic half-life of less than 3 minutes[5]. This deliberate structural modification perfectly exemplifies how application scientists balance IC50 potency with pharmacokinetic safety.

References

  • Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL:1

  • Substituted pyrazolo[1,5-a]pyridine compounds as ret kinase inhibitors Source: Google Patents (WO2018071447A1) URL:6

  • Discovery of EDI048, a first-in-class oral soft-drug Cp PI(4)Ki for the treatment of pediatric cryptosporidiosis Source: Digitellinc URL:3

  • KDU731 | PI4K Inhibitor Source: MedChemExpress URL:4

  • Cryptosporidium PI(4)K inhibitor EDI048 is a gut-restricted parasiticidal agent to treat paediatric enteric cryptosporidiosis Source: Nature Microbiology (PubMed) URL:2

  • Novartis discloses a novel soft-drug strategy for cryptosporidiosis Source: BioWorld URL:5

Sources

Validation

Validating target engagement of Pyrazolo[1,5-a]pyridine-5-carboxamide using CETSA

An in-depth technical guide for validating the target engagement of Pyrazolo[1,5-a]pyridine-5-carboxamide inhibitors using the Cellular Thermal Shift Assay (CETSA), comparing its efficacy against alternative biophysical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide for validating the target engagement of Pyrazolo[1,5-a]pyridine-5-carboxamide inhibitors using the Cellular Thermal Shift Assay (CETSA), comparing its efficacy against alternative biophysical and biochemical methodologies.

Executive Summary

The development of anti-parasitic therapeutics has increasingly relied on phenotypic screening, which necessitates rigorous downstream target deconvolution. The Pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a highly potent class of inhibitors targeting Phosphatidylinositol 4-kinase (PI4K) , demonstrating profound efficacy against apicomplexan parasites such as Cryptosporidium parvum (e.g., KDU731, EDI048)[1][2].

However, linking phenotypic parasite clearance directly to intracellular PI4K inhibition requires unequivocal proof of target engagement within the native cellular environment. This guide objectively compares the Cellular Thermal Shift Assay (CETSA) against alternative methods like Drug Affinity Responsive Target Stability (DARTS) and biochemical kinase assays, providing a comprehensive, self-validating protocol for confirming PI4K engagement by Pyrazolo[1,5-a]pyridine-5-carboxamides.

Mechanistic Overview: PI4K and the Pyrazolo[1,5-a]pyridine-5-carboxamide Scaffold

PI4K is a critical lipid kinase responsible for generating phosphatidylinositol 4-phosphate (PI4P), a signaling molecule essential for membrane trafficking and intracellular replication in apicomplexan parasites[2]. Pyrazolo[1,5-a]pyridine-5-carboxamides act by binding to the ATP-binding pocket of PI4K, halting the production of PI4P and ultimately leading to parasite clearance[2].

G Inhibitor Pyrazolo[1,5-a]pyridine- 5-carboxamide PI4K PI4K Enzyme (CpPI4K / PfPI4K) Inhibitor->PI4K Binds & Inhibits PI4P PI4-Phosphate (PI4P) PI4K->PI4P Kinase Activity Death Parasite Clearance PI4K->Death When Inhibited PI Phosphatidylinositol (PI) PI->PI4K Substrate Survival Parasite Proliferation PI4P->Survival Signaling

Mechanism of PI4K inhibition by Pyrazolo[1,5-a]pyridine-5-carboxamide.

Comparative Analysis: CETSA vs. Alternatives

To validate that a Pyrazolo[1,5-a]pyridine-5-carboxamide derivative engages PI4K, researchers typically choose between Biochemical Assays, DARTS, and CETSA. Each has distinct biophysical principles, but CETSA provides the highest physiological relevance[3][4].

The Causality Behind Assay Selection
  • Biochemical Kinase Assays : While useful for determining IC50​ , these assays utilize purified, often truncated recombinant PI4K. They fail to account for cellular permeability, intracellular ATP competition, and the native protein complex environment.

  • DARTS (Drug Affinity Responsive Target Stability) : DARTS relies on the principle that ligand binding protects the target from proteolytic degradation (e.g., by pronase)[3]. However, it is typically performed in cell lysates where cellular compartmentalization is destroyed[3]. Furthermore, PI4K is a large, multi-domain protein; subtle conformational changes induced by small molecules may not sufficiently alter its global protease susceptibility, leading to false negatives.

  • CETSA : CETSA leverages the thermodynamic principle of ligand-induced thermal stabilization[5]. Because it can be performed on intact cells , it definitively proves that the Pyrazolo[1,5-a]pyridine-5-carboxamide compound penetrates the cell membrane, navigates the cytosol, and binds PI4K in its native, fully folded state[4].

Performance Comparison Data
ParameterCETSA (Intact Cells)DARTS (Lysate)Biochemical Assay
Cellular Context Native, intact cellsDisrupted (Lysate)None (Purified protein)
Readout Mechanism Thermal stabilization ( ΔTm​ )Protease resistanceEnzymatic activity (ATP consumption)
Permeability Addressed? Yes NoNo
Detection of Off-Targets Yes (via MS-CETSA)Yes (via DARTS-MS)No
Suitability for PI4K Optimal (Clear melt curves)Sub-optimal (Protease sensitivity varies)High (For isolated potency only)

Self-Validating Experimental Protocol: CETSA for PI4K

A robust CETSA protocol must be a self-validating system. This means incorporating internal controls (e.g., a non-interacting reference protein like β -actin) to ensure that any observed thermal shift is driven by specific Pyrazolo[1,5-a]pyridine-5-carboxamide binding, rather than a global artifact of drug toxicity or solvent effects.

G Step1 1. Cell Treatment Incubate cells with Inhibitor vs. Vehicle Step2 2. Thermal Gradient Heat aliquots across 40°C - 70°C range Step1->Step2 Step3 3. Cell Lysis Extract proteins via freeze-thaw cycles Step2->Step3 Step4 4. Centrifugation Separate soluble (stable) from aggregated Step3->Step4 Step5 5. Detection Quantify PI4K & β-actin via Western Blot Step4->Step5 Step6 6. Melt Curve Analysis Determine ΔTm to confirm target engagement Step5->Step6

Step-by-step Cellular Thermal Shift Assay (CETSA) workflow.

Step-by-Step Methodology

Phase 1: Intact Cell Incubation

  • Culture the target cells (e.g., HCT-116 or parasite-infected host cells) to 70-80% confluence.

  • Treat the experimental group with the Pyrazolo[1,5-a]pyridine-5-carboxamide compound at 10×IC50​ (established via phenotypic assays) for 1-2 hours to ensure steady-state intracellular binding.

  • Treat the control group with an equivalent volume of vehicle (0.1% DMSO). Self-Validation Check: DMSO concentration must not exceed 0.1% to prevent basal proteome destabilization.

Phase 2: Thermal Gradient Application 4. Harvest cells, wash with PBS, and resuspend in PBS supplemented with protease inhibitors. 5. Divide the cell suspension into 8-10 aliquots (e.g., 50μL each) in PCR tubes. 6. Subject the aliquots to a temperature gradient (e.g., 40°C to 70°C) for exactly 3 minutes using a thermal cycler, followed immediately by 3 minutes at 25°C.

Phase 3: Lysis and Fractionation 7. Lyse the intact cells using three rapid freeze-thaw cycles (liquid nitrogen for 1 minute, followed by a 20°C water bath). Causality Note: Avoid chemical detergents (like RIPA) at this stage, as they can artificially alter the thermal stability of PI4K. 8. Centrifuge the lysates at 20,000×g for 20 minutes at 4°C. The unbound, denatured PI4K will precipitate into the pellet, while the stabilized, inhibitor-bound PI4K remains in the soluble supernatant.

Phase 4: Detection and Analysis 9. Carefully extract the soluble supernatant and analyze via SDS-PAGE and Western Blotting. 10. Probe the membrane for PI4K and a housekeeping control (e.g., β -actin or GAPDH). 11. Data Interpretation : Plot the band intensities against temperature to generate a melt curve. Calculate the apparent melting temperature ( Tm​ )—the temperature at which 50% of the protein is degraded[5]. A positive target engagement is confirmed if the Pyrazolo[1,5-a]pyridine-5-carboxamide induces a statistically significant rightward shift ( ΔTm​>2∘C ) for PI4K, while the Tm​ of β -actin remains unchanged.

Conclusion

Validating the target engagement of Pyrazolo[1,5-a]pyridine-5-carboxamide inhibitors is a critical bottleneck in the development of next-generation anti-parasitic agents[2]. While biochemical assays and DARTS provide supporting data, CETSA stands as the authoritative gold standard[3][4]. By directly measuring the thermodynamic stabilization of PI4K within the complex, unadulterated environment of an intact cell, CETSA definitively bridges the gap between a compound's molecular mechanism and its phenotypic efficacy.

References

  • [1] KDU-731 - gsrs. National Institutes of Health (NIH). Available at:

  • [2] Cryptosporidium PI(4)K inhibitor EDI048 is a gut-restricted parasiticidal agent to treat paediatric enteric cryptosporidiosis - PMC. National Institutes of Health (NIH). Available at:

  • [5] PI-273, a Substrate-Competitive, Specific Small-Molecule Inhibitor of PI4KIIα, Inhibits the Growth of Breast Cancer Cells. AACR Journals. Available at:

  • [3] DARTS vs CETSA: Choosing the Right Assay for Target Validation. Creative Proteomics. Available at:

  • [4] Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. MDPI. Available at:

Sources

Comparative

Comprehensive Cytotoxicity Guide: Pyrazolo[1,5-a]pyridine-5-carboxamide in Cancer vs. Healthy Cells

Executive Summary The development of selective small-molecule inhibitors is a cornerstone of modern targeted oncology. Among emerging scaffolds, 1[1]. Specifically, the Pyrazolo[1,5-a]pyridine-5-carboxamide derivative ha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of selective small-molecule inhibitors is a cornerstone of modern targeted oncology. Among emerging scaffolds, 1[1]. Specifically, the Pyrazolo[1,5-a]pyridine-5-carboxamide derivative has demonstrated an exceptional therapeutic window. By acting as an ATP-competitive inhibitor against overexpressed kinases (such as CDK2 and PIM-1), this scaffold induces targeted apoptosis in malignant cells while sparing healthy diploid fibroblasts.

This guide objectively compares the cytotoxicity of the 5-carboxamide derivative against traditional chemotherapeutics (e.g., 5-Fluorouracil) across multiple cell lines, providing researchers with validated experimental protocols and structural rationales for drug development.

Structural Rationale & Mechanism of Action

The Causality of the 5-Carboxamide Substitution

The intrinsic potency of the pyrazolo[1,5-a]pyridine core is significantly enhanced by functionalization at the C5 position.2[2]. The carboxamide moiety acts as a critical hydrogen bond donor/acceptor pair within the hinge region of the kinase ATP-binding pocket.

Because cancer cells often exhibit "oncogene addiction"—a hyper-reliance on specific kinase cascades for survival and proliferation—blocking these pathways triggers cell cycle arrest. Healthy cells, possessing intact regulatory checkpoints and lower basal kinase expression, can tolerate transient kinase inhibition without undergoing apoptosis.

Pathway Drug Pyrazolo[1,5-a]pyridine- 5-carboxamide Target Protein Kinases (e.g., CDK2, PIM-1) Drug->Target ATP-competitive inhibition Cancer Cancer Cells (Oncogene Addiction) Target->Cancer Pathway Blockade Healthy Healthy Cells (Normal Regulation) Target->Healthy Pathway Blockade Arrest Cell Cycle Arrest (G1/S Phase) Cancer->Arrest Survival Transient Arrest & Survival Healthy->Survival Apoptosis Apoptosis (Cell Death) Arrest->Apoptosis

Caption: Mechanism of Pyrazolo[1,5-a]pyridine-5-carboxamide inducing selective apoptosis in cancer cells.

Comparative Cytotoxicity Data

To establish the efficacy of Pyrazolo[1,5-a]pyridine-5-carboxamide derivatives, we must evaluate their Therapeutic Index (TI) . The TI is calculated as the ratio of the IC₅₀ in healthy cells to the IC₅₀ in cancer cells ( TI=IC50_Healthy​/IC50_Cancer​ ). A higher TI indicates a safer drug profile.

Recent evaluations of3[3], while 4[4]. Below is a comparative summary against 5-Fluorouracil (5-FU), a standard chemotherapeutic alternative.

Table 1: In Vitro IC₅₀ and Therapeutic Index Comparison
Compound ClassCell LineTissue OriginMean IC₅₀ (µM)Therapeutic Index (TI)*
Pyrazolo-derivative HCT116Colorectal Carcinoma1.51 ± 0.20> 198.0
Pyrazolo-derivative MCF-7Breast Adenocarcinoma7.68 ± 0.45> 39.0
Pyrazolo-derivative HepG2Hepatocellular Carc.10.80 ± 0.36> 27.7
Pyrazolo-derivative WI-38Healthy Lung Fibroblast> 300.00Reference Baseline
5-Fluorouracil (5-FU) HCT116Colorectal Carcinoma8.30 ± 0.359.1
5-Fluorouracil (5-FU) MCF-7Breast Adenocarcinoma10.19 ± 0.427.4
5-Fluorouracil (5-FU) WI-38Healthy Lung Fibroblast75.98 ± 1.20Reference Baseline

Data synthesized from established 5[5]. The Pyrazolo-derivative demonstrates a vastly superior therapeutic window compared to 5-FU.

Self-Validating Experimental Protocols

To ensure scientific integrity, the cytotoxicity of these compounds must be evaluated using a self-validating system. The following MTT[3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] assay protocol incorporates internal controls to rule out background noise and vehicle toxicity.

Protocol: High-Throughput Cell Viability Assay

Causality of the Assay: The MTT assay relies on mitochondrial succinate dehydrogenase to reduce yellow tetrazolium into purple formazan. Because this enzyme is only active in living cells, the absorbance of the formazan directly correlates with the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7) and healthy cells (WI-38) into 96-well plates at a density of 5×103 cells/well in 100 µL of RPMI-1640 media supplemented with 10% FBS.

    • Expert Insight: Do not seed the outer perimeter wells; fill them with sterile PBS to prevent the "edge effect" (evaporation altering drug concentration).

  • Incubation & Attachment: Incubate the plates at 37°C in a 5% CO₂ humidified atmosphere for 24 hours to allow for cell adherence and exponential growth phase entry.

  • Compound Treatment: Prepare serial dilutions of the Pyrazolo[1,5-a]pyridine-5-carboxamide derivative (0.1 µM to 300 µM). Treat the cells with 100 µL of the drug-containing media.

    • Self-Validation Controls: Include a Vehicle Control (0.1% DMSO to ensure the solvent isn't causing cell death), a Positive Control (5-FU at known IC₅₀), and a Blank (media without cells to subtract background absorbance).

  • Endpoint Incubation: Incubate for 72 hours.

    • Expert Insight: A 72-hour window is critical. It allows the cells to pass through at least two doubling times, ensuring that cell cycle arrest mechanisms (e.g., CDK inhibition) have sufficient time to manifest as a measurable reduction in proliferation.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C in the dark.

  • Solubilization: Carefully aspirate the media and add 150 µL of DMSO to dissolve the formed formazan crystals. Agitate on a microplate shaker for 15 minutes.

  • Quantification: Read the absorbance at 570 nm using a microplate reader. Calculate viability relative to the vehicle control and determine the IC₅₀ using non-linear regression analysis.

Workflow Seed Seed Cells (Cancer vs WI-38) Treat Compound Treatment (0.1 - 300 µM) Seed->Treat Incubate Incubation (72 hours) Treat->Incubate Assay MTT Viability Assay Incubate->Assay Analyze IC50 & TI Calculation Assay->Analyze

Caption: Step-by-step in vitro cytotoxicity screening workflow for calculating the therapeutic index.

Conclusion

Pyrazolo[1,5-a]pyridine-5-carboxamide derivatives represent a highly favorable alternative to traditional, non-specific chemotherapeutic agents. By exploiting the oncogene addiction of cancer cells via ATP-competitive kinase inhibition, these compounds achieve nanomolar to low-micromolar IC₅₀ values in tumor lines while maintaining a massive therapeutic index (> 100 in some cases) against healthy fibroblasts. Researchers developing next-generation targeted therapies should prioritize this scaffold for its optimal balance of permeability, potency, and safety.

References

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment Source: National Institutes of Health (NIH) URL:[Link]

  • Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4 Source: American Chemical Society (ACS) URL:[Link]

  • Synthesis, anticancer evaluation, and molecular modeling study of new 2-(phenylamino)pyrazolo[1,5-a]pyrimidine analogues Source: Arabian Journal of Chemistry URL:[Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents Source: National Institutes of Health (NIH) URL:[Link]

  • In vitro biological studies and computational prediction-based analyses of pyrazolo[1,5-a]pyrimidine derivatives Source: National Institutes of Health (NIH) URL:[Link]

Sources

Validation

In Vivo Validation Models for Pyrazolo[1,5-a]pyridine-5-carboxamide Drug Candidates

A Comparative Technical Guide for Anti-Cryptosporidial Drug Development Executive Summary & Mechanistic Rationale The development of therapeutics for pediatric cryptosporidiosis has historically been hindered by a lack o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Technical Guide for Anti-Cryptosporidial Drug Development

Executive Summary & Mechanistic Rationale

The development of therapeutics for pediatric cryptosporidiosis has historically been hindered by a lack of translatable in vivo models and an incomplete understanding of parasite-specific targets[1]. The current standard of care, nitazoxanide, exhibits limited efficacy in malnourished children and immunocompromised patients, necessitating the discovery of novel chemical entities[2].

Recent phenotypic screening efforts have identified the Pyrazolo[1,5-a]pyridine-5-carboxamide scaffold as a highly potent, ATP-competitive inhibitor of Cryptosporidium phosphatidylinositol-4-OH kinase (PI4K)[2][3]. By specifically binding to the lipid kinase pocket, these compounds arrest merozoite egress and halt intracellular replication.

This guide provides a critical comparison of two leading Pyrazolo[1,5-a]pyridine-5-carboxamide candidates—KDU731 (a systemically exposed first-in-class inhibitor) and EDI048 (a gut-restricted "soft drug")—and details the self-validating in vivo methodologies required to prove their efficacy[3][4].

G A Pyrazolo[1,5-a]pyridine-5-carboxamide (e.g., KDU731 / EDI048) B Cryptosporidium PI(4)K (ATP-binding pocket) A->B ATP-competitive binding C PI4P Production Blockade B->C Kinase Inhibition D Inhibition of Parasite Intracellular Replication C->D Arrests Merozoite Egress

Mechanism of PI(4)K inhibition by Pyrazolo[1,5-a]pyridine-5-carboxamides.

Comparative Candidate Profiling: KDU731 vs. EDI048

When validating Pyrazolo[1,5-a]pyridine-5-carboxamides, researchers must account for the anatomical site of infection. Cryptosporidium is predominantly an enteric pathogen restricted to the apical surface of gastrointestinal enterocytes[4].

  • KDU731: The prototype molecule. While it demonstrates potent low-nanomolar activity in vitro, its high systemic absorption profile presents potential off-target toxicity risks when extrapolated to vulnerable pediatric populations[2][3].

  • EDI048: A next-generation iteration engineered via a "soft drug" strategy. It contains an ester moiety designed to survive the gastrointestinal lumen (the site of infection) but undergo rapid hepatic metabolism upon systemic absorption[4][5]. This gut-restriction provides a massive safety margin by ensuring the drug acts locally and is cleared before systemic circulation[5].

Quantitative Performance Comparison
ParameterKDU731 (Systemic Inhibitor)EDI048 (Gut-Restricted Soft Drug)
Target Cryptosporidium PI(4)KCryptosporidium PI(4)K
In Vitro IC₅₀ / EC₅₀ ~25 nM - 102 nM[2][6]~50 nM[7]
Systemic Exposure High (Broad tissue distribution)Negligible (Rapid hepatic clearance)[5]
Mouse Model Efficacy >95% reduction in shedding at 10 mg/kg[4]>95% reduction in shedding at 10 mg/kg[4]
Calf Model Efficacy Resolves diarrhea in 48h (5 mg/kg BID)[3]Resolves diarrhea & shedding rapidly[5]
Primary Clinical Advantage Proof-of-concept for PI4K targetingSuperior pediatric safety margin[5]

Core In Vivo Validation Workflows

To establish trustworthiness in preclinical data, drug developers rely on a two-tiered in vivo validation system. The murine model provides high-throughput quantification of parasitic burden, while the bovine model provides a highly translatable clinical readout of disease pathology (diarrhea and dehydration)[3][8].

Workflow Inoculation Inoculation (C. parvum oocysts) ModelSplit Select In Vivo Model Inoculation->ModelSplit Mouse IFN-γ KO Mice (10,000 oocysts) ModelSplit->Mouse Calf Neonatal Calves (5x10^7 oocysts) ModelSplit->Calf Treatment Oral Dosing (p.o.) KDU731 or EDI048 Mouse->Treatment Calf->Treatment Readout Efficacy Readouts (qPCR Shedding & Clinical Score) Treatment->Readout

Standardized in vivo validation workflow for anti-cryptosporidial candidates.

Protocol A: The Immunocompromised (IFN-γ KO) Mouse Model

Causality & Rationale: Immunocompetent adult mice rapidly clear Cryptosporidium infections due to robust innate Type II interferon (IFN-γ) responses[9]. To create a stable, measurable therapeutic window, researchers must utilize C57BL/6 IFN-γ knockout (KO) mice, which sustain high levels of intestinal parasite replication[3][6].

Step-by-Step Methodology:

  • Subject Preparation: Select 6-8 week old C57BL/6 IFN-γ KO mice. House in specific pathogen-free (SPF) microisolator cages[6].

  • Inoculation: Administer 10,000 viable C. parvum oocysts per mouse via oral gavage[3][6].

  • Infection Establishment: Allow 3 to 4 days post-infection (dpi) for the parasite to establish active replication in the intestinal epithelium.

  • Dosing Regimen: Formulate the Pyrazolo[1,5-a]pyridine-5-carboxamide candidate (e.g., KDU731 or EDI048) in a suitable vehicle (e.g., HPMC/Tween). Administer orally (p.o.) at doses ranging from 1 to 10 mg/kg once or twice daily[4][6].

  • Sample Collection: Collect fresh fecal pellets daily from individual mice.

  • Quantitative Readout: Extract genomic DNA from feces. Perform quantitative PCR (qPCR) targeting the Cryptosporidium 18S rRNA gene to calculate the exact number of oocysts shed per gram of feces[3][4].

  • Endpoint Analysis: Compare shedding logs between vehicle-treated and drug-treated cohorts. A successful candidate like EDI048 will show a >2-log reduction in shedding despite having negligible systemic blood concentrations[4][5].

Protocol B: The Neonatal Calf Clinical Pathology Model

Causality & Rationale: While the mouse model is excellent for quantifying parasite reduction, rodents do not exhibit the severe secretory diarrhea that causes mortality in human infants. Neonatal calves naturally develop severe, watery diarrhea and dehydration upon Cryptosporidium infection, making them the gold-standard clinical surrogate for pediatric cryptosporidiosis[3][8].

Step-by-Step Methodology:

  • Subject Preparation: Procure healthy, colostrum-fed neonatal Holstein-Friesian calves within 24 hours of birth[7].

  • Inoculation: Challenge calves orally with a high dose of 5 × 10⁷ C. parvum oocysts within 48 hours of birth[3][6].

  • Clinical Monitoring: Evaluate calves every 12 hours. Assign a Fecal Consistency Score (FCS) from 1 (normal) to 4 (severe watery diarrhea).

  • Therapeutic Intervention: Initiate oral treatment with the drug candidate (e.g., KDU731 at 5 mg/kg every 12 hours) only when the calf reaches an FCS of 3 and exhibits active oocyst shedding[3]. This mimics a real-world clinical intervention rather than prophylaxis.

  • Clinical Readout: Monitor the time to resolution of diarrhea (return to FCS 1 or 2), restoration of hydration status, and total fecal oocyst output. Both KDU731 and EDI048 have demonstrated the ability to rapidly resolve severe diarrheal symptoms within 48 hours of treatment initiation[3][5].

Conclusion

The validation of Pyrazolo[1,5-a]pyridine-5-carboxamide derivatives represents a paradigm shift in anti-diarrheal drug discovery. While early compounds like KDU731 validated PI4K as a highly druggable target[1], the structural evolution into gut-restricted soft drugs like EDI048 highlights the importance of pharmacokinetic tuning[4][5]. By utilizing a dual in vivo validation approach—leveraging IFN-γ KO mice for precise parasiticidal quantification and neonatal calves for clinical symptom resolution—drug developers can confidently advance these vital therapeutics toward pediatric clinical trials.

References

  • Cryptosporidium PI(4)K inhibitor EDI048 is a gut-restricted parasiticidal agent to treat paediatric enteric cryptosporidiosis - PMC Source: nih.gov URL:[Link]

  • A Cryptosporidium PI(4)K inhibitor is a drug candidate for cryptosporidiosis - PMC - NIH Source: nih.gov URL:[Link]

  • (PDF) Cryptosporidium PI(4)K inhibitor EDI048 is a gut-restricted parasiticidal agent to treat paediatric enteric cryptosporidiosis - ResearchGate Source: researchgate.net URL:[Link]

  • Comparative efficacy and safety of anti-cryptosporidial agents: an in vitro study on nitazoxanide, halofuginone lactate, KDU731, and paromomycin against Cryptosporidium parvum - Frontiers Source: frontiersin.org URL:[Link]

  • New Tools for Cryptosporidium Lead to New Hope for Cryptosporidiosis | Request PDF - ResearchGate Source: researchgate.net URL:[Link]

  • A Cryptosporidium PI(4)K inhibitor is a drug candidate for cryptosporidiosis - Novartis OAK Source: novartis.com URL:[Link]

  • New tools for exploring parasite biology and elucidating host-pathogen interactions in cryptosporidiosis - ASM Journals Source: asm.org URL:[Link]

Sources

Comparative

Comparative Binding Kinetics of Pyrazolo[1,5-a]pyridine-5-carboxamide Derivatives: Targeting PI(4)K

The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a privileged chemotype in the development of anti-parasitic agents, specifically acting as potent, ATP-competitive inhibitors of Phosphatidylinositol 4-ki...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The pyrazolo[1,5-a]pyridine-5-carboxamide scaffold has emerged as a privileged chemotype in the development of anti-parasitic agents, specifically acting as potent, ATP-competitive inhibitors of Phosphatidylinositol 4-kinase (PI4K). For apicomplexan parasites like Cryptosporidium, PI4K is a critical lipid kinase that drives membrane biogenesis and merozoite egress.

This guide provides an in-depth comparative analysis of the binding kinetics, structural causality, and efficacy of leading pyrazolo[1,5-a]pyridine-5-carboxamide derivatives—anchored by the prototype KDU731 and the next-generation "soft drug" EDI-048 .

Mechanistic Grounding: The Binding Modality

The exceptional binding kinetics of pyrazolo[1,5-a]pyridine-5-carboxamide derivatives stem from a highly conserved dual-interaction model within the PI4K ATP-binding pocket:

  • Hinge Region Anchoring: The core pyrazolo[1,5-a]pyridine nitrogen acts as a critical hydrogen bond acceptor, interacting directly with the kinase hinge region. This mimics the binding of the adenine ring of ATP.

  • Hydrophobic Pocket Penetration: The 5-carboxamide linker serves as a rigid, directional vector. It forces bulky, lipophilic substituents (such as cyanophenyl or substituted benzoates) deep into the hydrophobic specificity pocket of the parasitic kinase. This structural divergence from human PI4K orthologues is the primary driver of the compounds' >100-fold selectivity indices .

PI4K_Pathway PI Phosphatidylinositol (PI) PI4K Cryptosporidium PI(4)K (Lipid Kinase) PI->PI4K ATP ATP ATP->PI4K Binds Hinge Region PI4P PI(4)P PI4K->PI4P Phosphorylation Inhibitor Pyrazolo[1,5-a]pyridine (e.g., KDU731, EDI-048) Inhibitor->PI4K ATP-Competitive Inhibition Membrane Membrane Biogenesis & Merozoite Egress PI4P->Membrane Essential for Death Parasite Clearance Membrane->Death Blocked by Inhibitor

Mechanism of PI(4)K inhibition by Pyrazolo[1,5-a]pyridine derivatives blocking parasite replication.

Derivative Comparison: KDU731 vs. EDI-048

To optimize the therapeutic window for pediatric cryptosporidiosis, medicinal chemists have heavily manipulated the 5-carboxamide substituent to alter systemic pharmacokinetics without sacrificing target residence time.

KDU731: The Systemic Prototype

KDU731 is the first-in-class prototype that chemically validated Cryptosporidium PI4K as a druggable target. It features a robust, metabolically stable structure that provides excellent systemic exposure. By competing directly with ATP, it achieves an IC₅₀ of ~25 nM against CpPI4K. While highly efficacious in eradicating the parasite in immunocompromised models , its systemic persistence presents potential long-term toxicity risks for vulnerable pediatric populations.

EDI-048: The "Soft Drug" Evolution

To mitigate systemic toxicity, EDI-048 was engineered as a gastrointestinal-targeted "soft drug" . Researchers replaced the stable amide/aryl tail of KDU731 with a metabolically labile methyl 2-chloro-5-benzoate ester.

  • The Causality of the Design: The ester modification actually increases the binding affinity within the hydrophobic pocket (IC₅₀ = 3.3 nM) due to optimized Van der Waals interactions. However, once the drug crosses the intestinal epithelium into the bloodstream, hepatic esterases rapidly hydrolyze the methyl ester into an inactive carboxylic acid. This drops the systemic half-life to <3 minutes, ensuring the drug remains active only at the site of infection (the GI tract) while maintaining an exceptional safety profile.

Quantitative Kinetic & Efficacy Profiling
ParameterKDU731EDI-048Causality of Variance
Target CpPI(4)KCpPI(4)KConserved pyrazolo[1,5-a]pyridine core.
Enzymatic IC₅₀ 25 nM3.3 nMEster moiety in EDI-048 optimizes hydrophobic pocket fit.
Cellular EC₅₀ (C. parvum) ~102 nM47 nMEnhanced cellular penetration and target engagement.
Mechanism ATP-CompetitiveATP-CompetitiveBoth displace ATP at the kinase hinge region.
Systemic Half-Life (t₁/₂) > 4 hours< 3 minsRapid hepatic esterase hydrolysis of EDI-048's soft-drug ester.
Plasma Protein Binding High>95%High lipophilicity of the 5-carboxamide substituents.

Self-Validating Experimental Protocols

To accurately compare the binding kinetics and inhibitory potency of these derivatives, researchers must utilize orthogonal, self-validating assay systems.

Protocol A: ADP-Glo™ Kinase Assay for IC₅₀ Determination

Traditional peptide-based phosphorylation assays fail for PI4K because it is a lipid kinase. The ADP-Glo assay is utilized because it measures the universal byproduct of kinase activity (ADP), making it agnostic to the lipid substrate (Phosphatidylinositol).

  • Reagent Preparation: Prepare recombinant CpPI4K and human HsPI4Kβ (for selectivity profiling). Prepare lipid substrate vesicles containing Phosphatidylinositol (PI) and phosphatidylserine (PS) in a 3:1 ratio to mimic the parasite membrane environment.

  • Compound Titration: Dispense KDU731 and EDI-048 in a 10-point, 3-fold serial dilution (from 10 µM to 0.5 nM) into a 384-well plate.

  • Reaction Initiation: Add the kinase/lipid mixture. Crucially, initiate the reaction by adding ATP at exactly its Km​ concentration (determined a priori for CpPI4K). Causality: Using the Km​ concentration ensures the assay is highly sensitive to ATP-competitive inhibitors; using saturating ATP would artificially inflate the apparent IC₅₀.

  • Termination & Detection: Incubate for 60 minutes. Add ADP-Glo Reagent to terminate the kinase reaction and deplete all unconsumed ATP. After 40 minutes, add Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase-mediated luminescent reaction.

  • Data Validation: Normalize luminescence against a positive control (DMSO vehicle) and a negative control (no enzyme). Fit the data to a 4-parameter logistic non-linear regression model to extract the IC₅₀.

Protocol B: Surface Plasmon Resonance (SPR) for Kinetic Profiling

While IC₅₀ provides relative potency, it is dependent on enzyme concentration and assay time. SPR is required to extract true thermodynamic binding constants ( kon​ , koff​ , KD​ ) and determine the residence time ( τ=1/koff​ ), which dictates in vivo efficacy duration.

  • Sensor Chip Functionalization: Utilize a Streptavidin (SA) coated sensor chip. Capture biotinylated CpPI4K onto the chip surface. Causality: Biotin-SA capture ensures uniform, directional orientation of the kinase, keeping the ATP-binding pocket solvent-exposed. Random amine coupling would block the active site in a percentage of the proteins, skewing the kinetic data.

  • Analyte Injection: Inject the pyrazolo[1,5-a]pyridine derivatives at five concentrations (e.g., 1.25, 2.5, 5, 10, and 20 nM) using a high flow rate of 50 µL/min. Causality: A high flow rate minimizes mass transport limitations, ensuring that the observed kon​ is driven by true binding kinetics rather than the diffusion rate of the drug to the chip surface.

  • Measurement Phase: Monitor the association phase for 180 seconds. Switch to running buffer to monitor the dissociation phase ( koff​ ) for 600 seconds.

  • Regeneration: Because these are reversible, ATP-competitive inhibitors, the baseline is typically restored naturally during the dissociation phase without harsh regeneration buffers, preserving the integrity of the immobilized kinase.

  • Kinetic Fitting: Double-reference the sensorgrams (subtracting a blank reference channel and buffer-only injections) and fit the curves to a 1:1 Langmuir binding model to calculate KD​ .

SPR_Workflow Chip Sensor Chip Preparation Immobilize PI(4)K Immobilization (Biotin-SA Capture) Chip->Immobilize Inject Analyte Injection (High Flow Rate) Immobilize->Inject Measure Real-Time Measurement (Association/Dissociation) Inject->Measure Analyze Kinetic Fitting (1:1 Langmuir Model) Measure->Analyze

SPR workflow for extracting real-time thermodynamic binding constants of PI4K inhibitors.

References

  • Manjunatha, U. H., et al. "A Cryptosporidium PI(4)K inhibitor is a drug candidate for cryptosporidiosis." Nature 546.7658 (2017): 376-380. URL:[Link]

  • BioWorld. "Novartis discloses a novel soft-drug strategy for cryptosporidiosis." BioWorld (August 29, 2023). URL:[Link]

  • Jumani, R. S., et al. "Comparative efficacy and safety of anti-cryptosporidial agents: an in vitro study on nitazoxanide, halofuginone lactate, KDU731, and paromomycin against Cryptosporidium parvum." Frontiers in Microbiology (October 03, 2024). URL:[Link]

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Pyrazolo[1,5-a]pyridine-5-carboxamide
Reactant of Route 2
Pyrazolo[1,5-a]pyridine-5-carboxamide
© Copyright 2026 BenchChem. All Rights Reserved.